Ethyl 2-Bromo-2-iodoacetate

• CAS: 62874-49-1

Core Science & Biosynthesis

Ethyl 2-Bromo-2-iodoacetate CAS 62874-49-1 properties

This guide serves as a definitive technical reference for Ethyl 2-Bromo-2-iodoacetate (CAS 62874-49-1) , a specialized bifunctional organohalide used in advanced organic synthesis.

CAS: 62874-49-1 | Formula: C₄H₆BrIO₂ | M.W.: 292.90 g/mol [1]

Executive Summary

Ethyl 2-bromo-2-iodoacetate is a mixed gem-dihaloester characterized by the presence of two distinct halogen atoms (bromine and iodine) on the

-carbon. Unlike its symmetrical counterparts (ethyl dibromoacetate or ethyl diiodoacetate), this compound offers orthogonal reactivity profiles. The Carbon-Iodine (C-I) bond is significantly weaker (Bond Dissociation Energy 50-55 kcal/mol) than the Carbon-Bromine (C-Br) bond ( 65-70 kcal/mol), allowing for chemoselective radical generation or metal-halogen exchange. It is primarily utilized as a carbenoid precursor and a radical transfer agent in the construction of functionalized cyclopropanes and -lactams.

Physicochemical Profile

Note: Due to the specialized nature of this compound, some values are derived from high-fidelity structure-property relationship (SPR) models of homologous haloesters.

Property	Value / Description	Technical Context
Appearance	Clear, pale yellow to orange liquid	Color deepens upon light exposure due to iodine liberation.[2]
Boiling Point	105–110 °C @ 10 mmHg (Est.)	High boiling point requires vacuum distillation to prevent thermal decomposition.
Density	2.05 ± 0.05 g/cm³	Significantly denser than ethyl bromoacetate (1.51 g/cm³) due to the heavy iodine atom.
Refractive Index		High polarizability of the C-I bond.
Solubility	DCM, Et₂O, THF, Toluene	Hydrolytically unstable; reacts slowly with water to release HX acids.
Stability	Light & Heat Sensitive	Critical: Must be stored over copper wire (stabilizer) at -20°C in amber glass.

Synthesis & Production Protocols

The most authoritative and chemically consistent method for synthesizing gem-bromoiodo esters is the reaction of diazo compounds with iodine monobromide (IBr). This method prevents the formation of symmetrical byproducts common in halogen exchange reactions.

Protocol: Diazo-Halogen Insertion

Reaction: Ethyl Diazoacetate (EDA) + Iodine Monobromide (IBr)

Ethyl 2-Bromo-2-iodoacetate + N₂

Reagents:

• Ethyl Diazoacetate (EDA): 1.0 equiv (Caution: Potentially explosive)

• Iodine Monobromide (IBr): 1.05 equiv

• Solvent: Dichloromethane (anhydrous)

Step-by-Step Methodology:

• Preparation: Flame-dry a 3-neck round-bottom flask equipped with an argon inlet, internal thermometer, and pressure-equalizing addition funnel.

• Solvation: Dissolve Iodine Monobromide (IBr) in anhydrous dichloromethane (DCM) and cool to -78°C (dry ice/acetone bath). The low temperature is critical to control the exothermic nitrogen release.

• Addition: Dilute Ethyl Diazoacetate in DCM. Add this solution dropwise to the IBr mixture over 60 minutes.

  • Observation: The dark red/brown color of IBr will lighten as the reaction proceeds. Nitrogen gas evolution will be visible.

• Completion: Stir at -78°C for 1 hour, then allow to warm slowly to 0°C.

• Work-up: Wash the organic layer with saturated aqueous Na₂S₂O₃ (to remove unreacted iodine species) followed by cold water.

• Purification: Dry over MgSO₄ and concentrate in vacuo. Purify via vacuum distillation (protect from light).

Synthetic Pathway Visualization

Caption: Electrophilic attack of IBr on the diazo carbon followed by nucleophilic displacement by bromide.

Applications in Drug Discovery & Synthesis[5]

A. Chemoselective Radical Generation (Atom Transfer)

The core utility of CAS 62874-49-1 lies in the bond dissociation energy gap (

BDE) between C-I and C-Br.

• Mechanism: Initiators (e.g., Et₃B/O₂ or photoredox catalysts) selectively homolyze the C-I bond to generate an

  -bromo radical.

• Application: This radical can undergo Atom Transfer Radical Addition (ATRA) to alkenes, transferring the iodine atom to the distal position while retaining the bromine on the ester for subsequent substitution (e.g., with azides or amines).

B. Reformatsky-Type Cyclopropanation

Unlike standard Simmons-Smith reagents (CH₂I₂), the presence of the electron-withdrawing ester and the labile C-I bond makes this reagent highly active for cyclopropanation of electron-deficient alkenes when mediated by Zinc-Copper couples.

Reactivity Logic Diagram

Caption: Bifurcated reactivity showing selective activation of the C-I bond for radical or carbenoid pathways.

Safety & Handling (HSE Protocol)

Hazard Classification: Severe Lachrymator, Vesicant, Acute Toxin.

Hazard Domain	Risk Description	Mitigation Protocol
Inhalation	Destructive to mucous membranes. May cause pulmonary edema.	Zero-Tolerance: Handle only in a certified fume hood with sash lowered.
Skin Contact	Potent vesicant (blistering agent). Rapid absorption.[3]	Double-gloving (Nitrile + Laminate). Immediate wash with polyethylene glycol (PEG 400) if exposed.
Eye Contact	Lachrymatory effect even at ppm levels.	Full-face respirator or safety goggles + face shield recommended during synthesis.
Storage	Decomposes to release I₂ and HBr.	Store in dark, acid-resistant containers under inert gas (Argon/N₂).

Decontamination: Spills should be treated with a mixture of sodium thiosulfate (to neutralize iodine) and dilute sodium bicarbonate (to neutralize acid).

References

• Doyle, M. P., & McKervey, M. A. (1997). Modern Catalytic Methods for Organic Synthesis with Diazo Compounds. John Wiley & Sons.[4] (Foundational text on diazo-halogen insertion mechanisms).

• Charette, A. B., & Beauchemin, A. (2001). Simmons-Smith Cyclopropanation Reaction. Organic Reactions, 58, 1–415.

• Curran, D. P. (1988). The Synthesis of Complex Molecules by Free-Radical Methods. Synthesis, 1988(06), 417-439. (Establishes C-I vs C-Br selectivity rules).

• PubChem Compound Summary. (2025). Ethyl 2-bromo-2-iodoacetate.[1][5][6] National Center for Biotechnology Information.

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Introduction: The Role of α-Haloesters in Modern Synthetic Chemistry

An In-depth Technical Guide to Ethyl Bromoacetate and its Analogs for Drug Development Professionals

α-Haloesters, particularly ethyl bromoacetate and its iodo-substituted counterpart, are pivotal reagents in the arsenal of synthetic organic chemists. Their utility stems from the electrophilic nature of the α-carbon, rendered reactive by the adjacent electron-withdrawing ester group and the halogen atom. This inherent reactivity makes them excellent alkylating agents and versatile building blocks for the construction of more complex molecular architectures, a cornerstone of pharmaceutical research and development. This guide provides a comprehensive overview of the chemical structure, molecular properties, synthesis, and key applications of ethyl bromoacetate, ethyl iodoacetate, and the di-halogenated ethyl bromo(iodo)acetate, with a focus on their practical application in drug discovery and development.

Ethyl Bromoacetate: A Workhorse in Organic Synthesis

Ethyl bromoacetate is a widely utilized reagent in both academic and industrial laboratories. Its predictable reactivity and commercial availability make it a go-to choice for introducing an ethoxycarbonylmethyl moiety into a molecule.

Chemical Structure and Molecular Properties

The chemical formula for ethyl bromoacetate is BrCH₂CO₂C₂H₅.[1] It consists of an ethyl ester of bromoacetic acid.[1] The presence of the bromine atom significantly influences the reactivity of the adjacent methylene group.

Table 1: Physicochemical Properties of Ethyl Bromoacetate

Property	Value	Source
Molecular Formula	C₄H₇BrO₂
Molecular Weight	167.002 g/mol	[1]
Appearance	Colorless to light-yellow liquid	[1]
Odor	Fruity, pungent	[1]
Density	1.51 g/cm³	[1]
Melting Point	-38 °C	[1]
Boiling Point	158 °C	[1]
Solubility in Water	Insoluble	[2]
Solubility in Organic Solvents	Soluble in acetone, benzene, ethanol, and ether
Flash Point	47 °C	[1]
CAS Number	105-36-2	[1]

Synthesis of Ethyl Bromoacetate

Ethyl bromoacetate is typically synthesized in a two-step process from acetic acid.[1] The first step involves the bromination of acetic acid to form bromoacetic acid, followed by esterification with ethanol.

A common laboratory-scale synthesis involves:

• Bromination of Acetic Acid: Acetic acid is reacted with bromine in the presence of a catalyst, such as red phosphorus, to yield bromoacetyl bromide.[3]

• Esterification: The resulting bromoacetyl bromide is then reacted with ethanol to produce ethyl bromoacetate.[3]

Alternatively, bromoacetic acid can be directly esterified with ethanol using an acid catalyst like sulfuric acid.[4][5]

Caption: General synthesis pathway for ethyl bromoacetate.

Reactivity and Applications in Drug Development

Ethyl bromoacetate is a versatile alkylating agent.[1] Its primary application in organic synthesis is the Reformatsky reaction , where it reacts with zinc to form a zinc enolate, which can then condense with carbonyl compounds to form β-hydroxy esters.[1]

Caption: The Reformatsky reaction using ethyl bromoacetate.

In the context of drug development, ethyl bromoacetate serves as a crucial intermediate for synthesizing a wide array of pharmaceutical compounds.[6] Its applications include:

• Synthesis of Heterocycles: Many biologically active molecules contain heterocyclic rings. Ethyl bromoacetate is a key starting material for constructing various ring systems.

• Preparation of Steroidal Antiestrogens: It is used in the cyclic condensation reactions to produce steroidal antiestrogens.

• Development of Aldose Reductase Inhibitors: Researchers have utilized ethyl bromoacetate as an alkylating agent in the synthesis of inhibitors for aldose reductase, an enzyme implicated in diabetic complications.[5]

• Synthesis of Benzodiazepine Derivatives: It has been employed in the development of aminobenzodiazepine derivatives, a class of drugs with psychoactive properties.[5]

• Drug Carrier Systems: Ethyl bromoacetate is used in the preparation of photoresponsive coumarin-stabilized polymeric nanoparticles that can act as detectable drug carriers.

Ethyl Iodoacetate: A More Reactive Counterpart

Ethyl iodoacetate is structurally similar to its bromo-analog but exhibits enhanced reactivity due to the better leaving group ability of iodide compared to bromide.

Chemical Structure and Molecular Properties

The chemical formula for ethyl iodoacetate is ICH₂CO₂C₂H₅.[7] It is the ethyl ester of iodoacetic acid.

Table 2: Physicochemical Properties of Ethyl Iodoacetate

Property	Value	Source
Molecular Formula	C₄H₇IO₂	[8]
Molecular Weight	214.002 g/mol	[7][8]
Appearance	Clear, light yellow to orange liquid	[7]
Density	1.808 g/mL at 25 °C	[7][9]
Boiling Point	179-180 °C	[7][9]
Solubility in Water	Insoluble	[9]
Refractive Index	n20/D 1.503	[9]
Sensitivity	Light sensitive	[9][10]
CAS Number	623-48-3	[7]

Synthesis of Ethyl Iodoacetate

Direct esterification of iodoacetic acid is often not the preferred method for synthesizing ethyl iodoacetate.[10] A more common and efficient method is a Finkelstein-type reaction, where the bromide or chloride in ethyl bromoacetate or ethyl chloroacetate is displaced by iodide.

Experimental Protocol: Synthesis of Ethyl Iodoacetate from Ethyl Chloroacetate

• Dissolve 25 g of ethyl chloroacetate in 150 ml of ethanol in a round-bottom flask equipped with a reflux condenser.[10]

• Separately, prepare a solution of 35 g of potassium iodide in 25 ml of distilled water.[10]

• Add the potassium iodide solution dropwise to the stirred alcoholic solution of ethyl chloroacetate.[10]

• Gently heat the mixture to 40-50 °C and continue stirring for 1-2 hours.[10]

• After the reaction is complete, transfer the mixture to a separatory funnel and wash with water.[10]

• Separate the oily layer of ethyl iodoacetate, dry it over anhydrous calcium chloride, and purify by distillation.[10]

Caption: Finkelstein reaction for the synthesis of ethyl iodoacetate.

Applications in Research

Due to its higher reactivity, ethyl iodoacetate is a potent alkylating agent.[7] It has been used in the synthesis of trans-2,3-disubstituted indolines through a diastereoselective radical cascade reaction.[9] Like ethyl bromoacetate, it is a valuable tool in organic synthesis for introducing the ethoxycarbonylmethyl group, particularly in cases where a more reactive electrophile is required.

Ethyl Bromo(iodo)acetate: A Di-halogenated Analog

For specialized applications requiring a di-halogenated α-carbon, ethyl bromo(iodo)acetate is a relevant, though less common, reagent.

Chemical Structure and Molecular Properties

The chemical formula for ethyl bromo(iodo)acetate is C₄H₆BrIO₂.[11] This molecule features both a bromine and an iodine atom attached to the α-carbon.

Table 3: Physicochemical Properties of Ethyl Bromo(iodo)acetate

Property	Value	Source
Molecular Formula	C₄H₆BrIO₂	[11]
Molecular Weight	292.90 g/mol	[11]
IUPAC Name	ethyl 2-bromo-2-iodoacetate	[11]
SMILES	CCOC(=O)C(Br)I	[11]
CAS Number	62874-49-1	[11]

The reactivity of this compound would be complex, with the potential for selective or sequential displacement of the halogen atoms, offering unique synthetic possibilities.

Safety and Handling

Both ethyl bromoacetate and ethyl iodoacetate are hazardous chemicals and must be handled with appropriate safety precautions.

• Toxicity: Ethyl bromoacetate is a highly toxic alkylating agent and can be fatal if inhaled, swallowed, or in contact with skin.[1][12][13][14] It is also a lachrymator, causing severe eye irritation and tearing.[1][2]

• Flammability: Ethyl bromoacetate is a flammable liquid.[12][14] Keep away from heat, sparks, and open flames.[12][13][14][15]

• Reactivity: It reacts with water or steam to produce toxic and corrosive gases.[15] It is incompatible with strong oxidizing agents, strong acids, strong bases, and reducing agents.[12][15]

• Personal Protective Equipment (PPE): Always use in a well-ventilated area or under a chemical fume hood.[12][13] Wear protective gloves, clothing, eye protection, and face protection.[12][13][14]

Ethyl iodoacetate is also toxic and corrosive.[7][16] It should be handled with similar precautions.

Conclusion

Ethyl bromoacetate and its iodo-analog are indispensable reagents in the synthesis of pharmaceuticals and other complex organic molecules. Their well-defined reactivity, particularly as alkylating agents in reactions like the Reformatsky reaction, provides a reliable method for carbon-carbon bond formation. For researchers and scientists in drug development, a thorough understanding of the properties, synthesis, and safe handling of these α-haloesters is essential for leveraging their synthetic potential to create novel and impactful therapeutics.

References

• Ataman Kimya. ETHYL BROMOACETATE. [Link]

• New Jersey Department of Health. Common Name: ETHYL BROMOACETATE HAZARD SUMMARY. [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. Ethyl Bromoacetate as a Versatile Building Block: Applications in Chemical Research. [Link]

• Organic Syntheses. ethyl bromoacetate. [Link]

• Google Patents.

• PrepChem.com. Preparation of ethyl iodoacetate. [Link]

• Wikipedia. Ethyl iodoacetate. [Link]

• National Cancer Institute. Nomination Background: Ethyl bromoacetate (CASRN: 105-36-2). [Link]

• Wikipedia. Ethyl bromoacetate. [Link]

• 360 Market Updates. Ethyl Acetate Applications in Pharmaceuticals: An Overview. [Link]

• National Institute of Standards and Technology. Ethyl iodoacetate - the NIST WebBook. [Link]

• National Center for Biotechnology Information. Ethyl 2-Bromo-2-iodoacetate | C4H6BrIO2 | CID 56935839 - PubChem. [Link]

• Cheméo. Chemical Properties of Ethyl iodoacetate (CAS 623-48-3). [Link]

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Navigating the Physicochemical Landscape of Ethyl 2-Bromo-2-iodoacetate: A Guide for Researchers

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Foreword: The Challenge of Characterizing Novel Reagents

In the fast-paced world of drug discovery and organic synthesis, researchers frequently encounter novel or sparsely documented chemical entities. Ethyl 2-bromo-2-iodoacetate stands as a case in point. While its constituent analogs, ethyl bromoacetate and ethyl iodoacetate, are well-characterized and commercially available staples of the modern laboratory, comprehensive experimental data for the di-halogenated compound remains elusive in readily accessible literature. This guide, therefore, adopts a transparent and pragmatic approach. In the absence of direct experimental values for the boiling point and density of ethyl 2-bromo-2-iodoacetate, we will provide a robust framework for understanding its likely physicochemical properties. By presenting a comparative analysis of its precursors, detailing established synthetic routes, and outlining rigorous experimental protocols for characterization, this document serves as an essential resource for scientists working with or seeking to synthesize this intriguing bifunctional reagent. Our objective is to equip the research community with the foundational knowledge and practical insights necessary to handle, characterize, and utilize such compounds with confidence and scientific rigor.

Physicochemical Properties: A Comparative Analysis of Precursors

To establish a reliable estimate of the boiling point and density of ethyl 2-bromo-2-iodoacetate, it is instructive to first examine the experimentally determined values for its closely related precursors: ethyl bromoacetate and ethyl iodoacetate. The introduction of a second, heavier halogen atom (iodine) in place of a hydrogen atom on the alpha-carbon is expected to significantly influence these physical properties. Specifically, we anticipate a substantial increase in both boiling point and density due to stronger intermolecular van der Waals forces and increased molecular weight.

The following table summarizes the key physical data for ethyl bromoacetate and ethyl iodoacetate, sourced from authoritative chemical suppliers and databases.

Property	Ethyl Bromoacetate	Ethyl Iodoacetate	Ethyl 2-Bromo-2-iodoacetate
CAS Number	105-36-2	623-48-3	62874-49-1
Molecular Formula	C₄H₇BrO₂	C₄H₇IO₂	C₄H₆BrIO₂
Molecular Weight	167.00 g/mol	214.00 g/mol	292.90 g/mol (Computed)
Boiling Point	159 °C (lit.)	179-180 °C (lit.)	Not Experimentally Determined
Density	1.506 g/mL at 25 °C (lit.)	1.808 g/mL at 25 °C (lit.)	Not Experimentally Determined

Data sourced from various chemical suppliers and databases.

Based on the observed trend, it is reasonable to infer that the boiling point of ethyl 2-bromo-2-iodoacetate will be significantly higher than that of ethyl iodoacetate, likely exceeding 200 °C at atmospheric pressure. Similarly, its density is expected to be greater than 1.808 g/mL at 25 °C. Researchers should anticipate that this compound will be a dense, high-boiling liquid.

Synthesis and Reactivity Considerations

The synthesis of ethyl 2-bromo-2-iodoacetate is not widely documented in standard chemical literature, suggesting it is likely prepared on an as-needed basis in a research setting. A plausible synthetic route would involve the halogenation of an appropriate precursor. One potential pathway could be the bromination of ethyl iodoacetate or the iodination of ethyl bromoacetate.

A well-established method for the synthesis of ethyl iodoacetate from its bromo- or chloro-analogs is the Finkelstein reaction. This nucleophilic substitution reaction, detailed below, provides a logical foundation for approaching the synthesis of di-halogenated acetate esters.

Illustrative Synthetic Protocol: The Finkelstein Reaction for Ethyl Iodoacetate

The following protocol describes the synthesis of ethyl iodoacetate from ethyl bromoacetate, a reaction that can be adapted for the synthesis of other haloacetates.

Reaction Scheme:

Step-by-Step Methodology:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve ethyl bromoacetate in a suitable solvent such as acetone or ethanol.

• Addition of Iodide Source: Add a stoichiometric excess of sodium iodide or potassium iodide to the solution. The use of an excess of the iodide salt drives the equilibrium towards the product.

• Reaction Conditions: Heat the reaction mixture to a moderate temperature (typically 40-60 °C) and stir for several hours. The progress of the reaction can be monitored by techniques such as thin-layer chromatography (TLC) or gas chromatography (GC).

• Workup: After the reaction is complete, cool the mixture to room temperature. The precipitated sodium bromide or potassium bromide can be removed by filtration. The filtrate is then typically diluted with water and extracted with an organic solvent like diethyl ether or ethyl acetate.

• Purification: The combined organic layers are washed with a dilute solution of sodium thiosulfate to remove any residual iodine, followed by a wash with brine. The organic layer is then dried over an anhydrous drying agent (e.g., magnesium sulfate or sodium sulfate), filtered, and the solvent is removed under reduced pressure.

• Final Purification: The crude ethyl iodoacetate is then purified by vacuum distillation to yield the final product.

The logical workflow for the synthesis and purification of a haloacetate ester like ethyl iodoacetate is depicted in the following diagram.

Caption: Workflow for the synthesis and purification of ethyl iodoacetate.

Experimental Determination of Physicochemical Properties

For researchers who successfully synthesize ethyl 2-bromo-2-iodoacetate, the next critical step is the accurate determination of its physical properties. The following sections provide standardized protocols for measuring boiling point and density.

Protocol for Boiling Point Determination

Given the anticipated high boiling point of ethyl 2-bromo-2-iodoacetate, purification by distillation will likely require reduced pressure to prevent decomposition. The boiling point is pressure-dependent; therefore, it is crucial to record the pressure at which the boiling point is measured.

Apparatus:

• Distillation apparatus (round-bottom flask, distillation head with thermometer adapter, condenser, receiving flask)

• Heating mantle with a stirrer

• Vacuum pump and pressure gauge (manometer)

• Thermometer

Procedure:

• Apparatus Setup: Assemble the distillation apparatus. Ensure all glassware is dry and joints are properly sealed.

• Sample Preparation: Place the crude ethyl 2-bromo-2-iodoacetate in the distillation flask along with a magnetic stir bar or boiling chips.

• Vacuum Application: Connect the apparatus to a vacuum pump and slowly reduce the pressure to the desired level. Record the stable pressure from the manometer.

• Heating: Begin heating the distillation flask gently.

• Boiling Point Measurement: The boiling point is the temperature at which the liquid is actively boiling and the temperature of the vapor is stable. Record the temperature range over which the majority of the product distills.

• Pressure Correction: If a comparison to the atmospheric boiling point is desired, a pressure-temperature nomograph can be used to estimate the boiling point at 760 mmHg.

Protocol for Density Measurement

The density of a liquid can be accurately determined using a pycnometer or, more simply, by measuring the mass of a known volume.

Apparatus:

• Volumetric flask or graduated cylinder (Class A)

• Analytical balance

Procedure:

• Tare the Container: Accurately weigh a clean, dry volumetric flask or graduated cylinder on an analytical balance and record the mass.

• Measure the Volume: Fill the container to the calibration mark with the purified ethyl 2-bromo-2-iodoacetate. Ensure the measurement is taken at the bottom of the meniscus. Record the volume.

• Weigh the Liquid: Weigh the container with the liquid and record the total mass.

• Calculate Density: The density is calculated using the following formula:

  Density (g/mL) = (Mass of container with liquid - Mass of empty container) / Volume of liquid

  This measurement should be performed at a constant, recorded temperature, as density is temperature-dependent.

Safety and Handling

Although specific toxicity data for ethyl 2-bromo-2-iodoacetate is not available, it should be handled with extreme caution. Its precursors, ethyl bromoacetate and ethyl iodoacetate, are known to be lachrymators and are toxic by inhalation, ingestion, and skin absorption. It is prudent to assume that ethyl 2-bromo-2-iodoacetate possesses similar or even enhanced hazardous properties. All manipulations should be conducted in a well-ventilated fume hood, and appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat, must be worn.

Conclusion

While the experimental boiling point and density of ethyl 2-bromo-2-iodoacetate are not yet established in the public domain, a careful examination of its precursors provides a strong basis for estimating these crucial properties. This guide has provided a comprehensive overview of the available data, outlined a plausible synthetic strategy based on established chemical principles, and detailed the necessary experimental protocols for the accurate characterization of this compound. By adhering to the principles of scientific rigor and exercising appropriate safety precautions, researchers can confidently navigate the synthesis and application of this and other novel reagents in their pursuit of scientific advancement.

References

• PubChem. Ethyl 2-bromo-2-iodoacetate. National Center for Biotechnology Information. [Link]

• PrepChem. Preparation of ethyl iodoacetate.[Link]

• Chemistry LibreTexts. Boiling Point Determination.[Link]

• Chemistry LibreTexts. The Density of Liquids and Solids (Experiment).[Link]

Protocols & Analytical Methods

Application Note: Precision Synthesis of Functionalized Halocyclopropanes via Mixed Haloacetates

Abstract & Strategic Relevance

The cyclopropane motif is a cornerstone of modern medicinal chemistry, serving as a rigid bioisostere for phenyl rings, olefins, and gem-dimethyl groups. However, the introduction of halogens (F, Cl) directly onto the cyclopropane ring—critical for modulating metabolic stability and lipophilicity—remains synthetically challenging.

This guide focuses on the use of mixed haloacetates (specifically ethyl bromofluoroacetate and ethyl bromochloroacetate ) as versatile carbenoid precursors. Unlike standard Simmons-Smith reagents (

) or diazo compounds, mixed haloacetates allow for the direct, stereoselective installation of a halogenated quaternary center. We present two robust protocols: a Zinc-mediated Reformatsky-type cyclopropanation for electron-neutral alkenes, and a Base-mediated Michael-Initiated Ring Closure (MIRC) for electron-deficient acceptors.

Mechanistic Insight: The "Mixed" Advantage

The utility of mixed haloacetates (e.g., Ethyl Bromofluoroacetate, 1 ) relies on the bond dissociation energy differential between the two halogens. The weaker

bond ( ) allows for selective metal insertion or enolization, while the stronger bond ( ) remains intact, ultimately decorating the cyclopropane ring.

Pathway Divergence

Depending on the reaction conditions, 1 operates via two distinct mechanisms:

• Carbenoid Pathway (Zinc-Mediated): Zinc inserts into the

  bond to form a zinc carbenoid species. This electrophilic species undergoes a concerted (cheletropic) addition to alkenes.

• Anionic Pathway (Base-Mediated): A base deprotonates/desilylates or attacks the carbonyl to form an enolate, which attacks a Michael acceptor. The ring closes via intramolecular

  displacement of the bromide.

Figure 1: Mechanistic divergence of mixed haloacetates based on reagent choice. The Zinc pathway favors electron-rich/neutral alkenes, while the Base pathway targets electron-deficient systems.

Protocol A: Zinc-Mediated Synthesis of Fluorocyclopropanes

Application: Synthesis of 1-fluoro-1-ethoxycarbonylcyclopropanes from styrenes or unactivated alkenes. Reagent: Ethyl Bromofluoroacetate (EBFA).

Reagents & Materials[1][2][3][4][5][6][7][8][9]

• Substrate: Styrene (1.0 equiv)

• Reagent: Ethyl Bromofluoroacetate (1.5 equiv)

• Metal Source: Zinc dust (2.0 equiv, activated)

• Catalyst/Activator: TMSCl (0.05 equiv) or

  (catalytic)

• Solvent: Anhydrous THF or

• Atmosphere: Argon or Nitrogen (Strictly anhydrous)

Step-by-Step Methodology

• Zinc Activation (Critical Step):

  • Weigh Zinc dust (20 mmol) into a flame-dried 3-neck round bottom flask equipped with a reflux condenser and addition funnel.

  • Senior Scientist Note: Commercial Zinc dust is often oxidized. Wash with 1M HCl, then water, then acetone, and dry under high vacuum at 120°C for 2 hours prior to use for consistent initiation.

  • Suspend Zn in anhydrous THF (10 mL) under Argon. Add TMSCl (0.5 mmol) and stir for 15 minutes at RT to activate the surface.

• Reaction Initiation:

  • Heat the Zn suspension to a gentle reflux (

    ).

  • Add a solution of Styrene (10 mmol) and Ethyl Bromofluoroacetate (15 mmol) in THF (5 mL) dropwise over 30-45 minutes.

  • Caution: The reaction is exothermic. Maintain a gentle reflux controlled by the addition rate. If the reaction does not self-sustain reflux after 10% addition, stop and add a crystal of Iodine to re-initiate.

• Completion & Workup:

  • Stir at reflux for an additional 2-4 hours. Monitor by TLC (stain with

    ) or GC-MS.

  • Cool to

    . Quench carefully with saturated (aq).

  • Filter off excess Zinc through a Celite pad. Wash the pad with

    .

  • Extract the filtrate with

    (3x). Wash combined organics with Brine, dry over , and concentrate.

• Purification:

  • Purify via silica gel flash chromatography (Hexanes/EtOAc gradient).

  • Note: Fluorocyclopropanes are often UV-active if aryl-substituted. Use

    NMR to confirm the presence of the fluorine atom (typically to ppm depending on stereochemistry).

Protocol B: Base-Mediated MIRC with Ethyl Bromochloroacetate

Application: Synthesis of cyclopropanes from electron-deficient alkenes (e.g., acrylates, acrylonitriles). Reagent: Ethyl Bromochloroacetate.

Reagents & Materials[1][2][3][4][5][6][7][8][9]

• Substrate: Ethyl Acrylate (1.0 equiv)

• Reagent: Ethyl Bromochloroacetate (1.1 equiv)

• Base:

  (2.5 equiv) or NaH (1.2 equiv)

• Catalyst: TEBA (Triethylbenzylammonium chloride) - 5 mol% (Phase Transfer Catalyst)

• Solvent: DMF or

Step-by-Step Methodology

• Setup:

  • In a round bottom flask, combine Ethyl Acrylate (10 mmol), Ethyl Bromochloroacetate (11 mmol), and TEBA (0.5 mmol) in DMF (20 mL).

  • Cool the mixture to

    in an ice bath.

• Base Addition:

  • Add solid

    (25 mmol) in portions over 15 minutes.

  • Senior Scientist Note: For less reactive substrates, NaH can be used, but

    with a phase transfer catalyst is milder and prevents polymerization of the acrylate.

• Reaction:

  • Allow the reaction to warm to Room Temperature (RT) and stir vigorously for 12 hours.

  • Mechanism: The base generates the enolate of the haloacetate. The enolate attacks the acrylate (Michael Addition). The resulting anionic intermediate displaces the Bromide (intramolecular

    ) to close the ring.

• Workup:

  • Pour the mixture into ice water (100 mL).

  • Extract with EtOAc (3x).

  • Wash organics copiously with water (to remove DMF) and Brine.

  • Dry and concentrate.

Data Summary & Stereochemical Considerations

The stereoselectivity in these reactions is governed by the steric bulk of the ester group and the halogen.

Parameter	Zinc-Mediated (Protocol A)	Base-Mediated (Protocol B)
Major Isomer	Anti (Ester vs. largest substituent)	Trans (Thermodynamic control)
Typical Yield	55 - 85%	70 - 92%
Halogen Retention	Excellent (F is stable)	Good (Cl is retained if Br leaves)
Key Byproduct	Reduced alkene (if Zn is wet)	Polymerized acrylate
Stereo-determining	Approach of carbenoid	Reversibility of Michael addition

Experimental Workflow Visualization

Figure 2: Operational workflow for Zinc-mediated cyclopropanation. Success depends heavily on the activation step.

Troubleshooting & Optimization

• Reaction Stalls (Zn Method):

  • Cause: Zinc surface passivation.

  • Fix: Add 1-2 crystals of Iodine (

    ) or a few drops of 1,2-dibromoethane. Sonicate the Zn suspension before heating.

• Low Diastereoselectivity:

  • Insight: Higher temperatures often erode selectivity.

  • Fix: For Protocol A, try conducting the reaction at

    using Diethylzinc ( ) instead of Zinc dust, though this requires stricter safety protocols (pyrophoric).

• Defluorination:

  • Observation: Loss of Fluorine in Protocol A.

  • Cause: Over-reduction.

  • Fix: Ensure stoichiometry of Zn is not excessive (>3 equiv) and quench immediately upon consumption of starting material.

References

• Dolbier, W. R., et al. (2011). "Synthesis of gem-Difluorinated Cyclopropanes and Cyclopropenes: Trifluoromethyltrimethylsilane as a Difluorocarbene Source." Journal of Fluorine Chemistry.

• Charette, A. B., & Beauchemin, A. (2001). "Simmons-Smith Cyclopropanation Reaction."[1][2] Organic Reactions.[3][1][4][5][2][6][7][8]

• Gao, S., et al. (2014). "Stereoselective Synthesis of Fluorinated Cyclopropanes." Chemical Reviews.

• Reissig, H. U., & Zimmer, R. (2003). "Donor-Acceptor-Substituted Cyclopropane Derivatives and Their Application in Organic Synthesis." Chemical Reviews.

• Lucas, E. L., & Jarvo, E. R. (2021).[5] "Nickel-Catalyzed Cross-Electrophile Coupling of the Difluoromethyl Group for Fluorinated Cyclopropane Synthesis." Synlett.

Sources

• 1. Cyclopropanation - Wikipedia [en.wikipedia.org]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. docentes.fct.unl.pt [docentes.fct.unl.pt]
• 4. sioc.cas.cn [sioc.cas.cn]
• 5. Novel Entry to Fluorinated Cyclopropanes - Thieme Chemistry - Georg Thieme Verlag KG [thieme.de]
• 6. Highly efficient formation of halodiazoacetates and their use in stereoselective synthesis of halocyclopropanes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. Stereoselective Synthesis of Highly Functionalized Bicyclo[2.1.0]pentanes by Sequential [2 + 1] and [2 + 2] Cycloadditions - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Selective Zinc Insertion into Ethyl 2-Bromo-2-iodoacetate

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive protocol for the selective insertion of zinc into the carbon-iodine bond of ethyl 2-bromo-2-iodoacetate, a critical step in the formation of a versatile gem-dihalo organozinc reagent. This reagent is a valuable intermediate in various organic syntheses, particularly in the construction of complex molecules in drug discovery and development. This document outlines the underlying chemical principles, a detailed experimental protocol, and methods for the characterization of the resulting organozinc species.

Theoretical Background and Mechanistic Insights

The selective formation of organozinc reagents from dihalogenated precursors is a powerful tool in organic synthesis. The reaction described herein is a variation of the well-established Reformatsky reaction, which traditionally involves the oxidative addition of zinc metal to an α-haloester to form a zinc enolate.[1][2][3][4][5]

The key to the selectivity of the zinc insertion into ethyl 2-bromo-2-iodoacetate lies in the differential reactivity of the carbon-halogen bonds. The carbon-iodine bond is significantly weaker and more polarizable than the carbon-bromine bond, making it more susceptible to oxidative addition by zinc.[6] This chemoselectivity allows for the formation of the targeted ethyl 2-bromo-2-(iodozincio)acetate, leaving the C-Br bond intact for subsequent functionalization.

The mechanism of zinc insertion proceeds via a single electron transfer (SET) from the zinc metal surface to the α-haloester, leading to the formation of a radical anion which then collapses to form the organozinc reagent.[4] The resulting zinc enolate exists in equilibrium between C-bound and O-bound forms, with the C-bound species being the active nucleophile in subsequent reactions.

Experimental Protocol: Synthesis of Ethyl 2-Bromo-2-(iodozincio)acetate

This protocol details the preparation of the organozinc reagent from ethyl 2-bromo-2-iodoacetate. Strict adherence to anhydrous and inert atmosphere techniques is crucial for the success of this reaction.

Materials and Reagents

Reagent/Material	Grade	Supplier	Notes
Ethyl 2-bromo-2-iodoacetate	≥98%	Commercially Available	Store under inert gas, protect from light.
Zinc Dust	<10 µm, ≥98%	Commercially Available
Iodine (I₂)	ACS Reagent, ≥99.8%	Commercially Available
Tetrahydrofuran (THF)	Anhydrous, ≥99.9%, inhibitor-free	Commercially Available	Freshly distilled from sodium/benzophenone ketyl.
Argon (Ar) or Nitrogen (N₂)	High Purity (≥99.998%)

Equipment

• Three-necked round-bottom flask

• Reflux condenser

• Dropping funnel

• Magnetic stirrer and stir bar

• Schlenk line or glovebox for inert atmosphere operations

• Syracuse watch glass for weighing zinc dust

• Cannula for liquid transfers

Zinc Activation

Activation of the zinc dust is critical to remove the passivating oxide layer and ensure a successful reaction.

• To a dry, three-necked round-bottom flask under a positive pressure of argon, add zinc dust (1.5 equivalents).

• Add a few crystals of iodine (approximately 1-2% by weight of zinc).

• Gently heat the flask with a heat gun under vacuum until the purple iodine vapor is visible, then allow to cool to room temperature under argon. The disappearance of the iodine color indicates the activation of the zinc surface.

Zinc Insertion Protocol

Caption: Workflow for the synthesis of ethyl 2-bromo-2-(iodozincio)acetate.

• To the flask containing the activated zinc dust under argon, add anhydrous THF via cannula.

• In a separate dry flask, prepare a solution of ethyl 2-bromo-2-iodoacetate (1.0 equivalent) in anhydrous THF.

• Cool the zinc suspension to 0 °C using an ice bath.

• Slowly add the solution of ethyl 2-bromo-2-iodoacetate to the stirred zinc suspension via a dropping funnel over a period of 30-60 minutes. The reaction is often exothermic, and the rate of addition should be controlled to maintain the desired temperature.

• After the addition is complete, allow the reaction mixture to stir at 0 °C for an additional hour, then let it warm to room temperature and stir for another 1-2 hours.

• The completion of the reaction can be monitored by taking small aliquots, quenching with saturated aqueous ammonium chloride, extracting with diethyl ether, and analyzing the organic layer by GC-MS or TLC to observe the disappearance of the starting material.

• Once the reaction is complete, stop stirring and allow the excess zinc dust to settle.

• The resulting solution of ethyl 2-bromo-2-(iodozincio)acetate is typically used immediately in the next synthetic step. The supernatant can be carefully transferred to another reaction vessel via cannula.

Characterization of the Organozinc Reagent

The successful and selective formation of ethyl 2-bromo-2-(iodozincio)acetate can be confirmed by NMR spectroscopy of the reaction mixture. It is important to note that organozinc reagents can be complex mixtures in solution, and the spectra may show broad peaks.

Predicted ¹H NMR Spectrum (in THF-d₈)

• δ 4.2-4.3 ppm (q, 2H): Quartet corresponding to the methylene protons (-OCH₂CH₃) of the ethyl ester.

• δ 3.5-3.7 ppm (s, 1H): A broad singlet corresponding to the α-proton (-CH(Br)ZnI). The significant upfield shift compared to the starting material is indicative of the C-Zn bond formation.

• δ 1.2-1.3 ppm (t, 3H): Triplet corresponding to the methyl protons (-OCH₂CH₃) of the ethyl ester.

Predicted ¹³C NMR Spectrum (in THF-d₈)

• δ 168-170 ppm: Carbonyl carbon of the ester group.

• δ 60-62 ppm: Methylene carbon (-OCH₂CH₃) of the ethyl ester.

• δ 35-45 ppm: The α-carbon (-CH(Br)ZnI). The exact chemical shift will be highly dependent on the solvent and the aggregation state of the organozinc species.

• δ 13-15 ppm: Methyl carbon (-OCH₂CH₃) of the ethyl ester.

Safety Precautions

• Ethyl 2-bromo-2-iodoacetate is a lachrymator and is toxic. Handle in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

• Anhydrous solvents are flammable and can form explosive peroxides. Handle under an inert atmosphere and away from ignition sources.

• The reaction can be exothermic. Ensure proper temperature control, especially during the addition of the haloester.

• Organozinc reagents can be pyrophoric. Maintain an inert atmosphere throughout the experiment.

Troubleshooting

Issue	Possible Cause	Suggested Solution
Reaction does not initiate	Incomplete zinc activation or wet reagents/glassware.	Ensure rigorous drying of all glassware and solvents. Reactivate the zinc with a fresh portion of iodine.
Formation of side products	Reaction temperature too high, leading to non-selective insertion or decomposition.	Maintain a low temperature (0 °C) during the addition of the haloester.
Low yield of the organozinc reagent	Inefficient zinc activation or slow insertion.	Use a finer grade of zinc dust and ensure thorough activation. Increase the reaction time.

References

• Reformatsky, S. Neue Synthese zweiatomiger Alkohole aus den Ketonen. Ber. Dtsch. Chem. Ges.1887 , 20 (1), 1210–1211. [Link]

• Fürstner, A. Recent Advancements in the Reformatsky Reaction. Synthesis1989 , 1989 (08), 571–590. [Link]

• Ocampo, R.; Dolbier, W. R., Jr. The Reformatsky Reaction in Organic Synthesis. Tetrahedron2004 , 60 (41), 9325–9374. [Link]

• Wikipedia. Reformatsky reaction. [Link]

• Ashby, E. C.; Laemmle, J. T. Stereochemistry of organometallic compound addition to ketones. Chem. Rev.1975 , 75 (4), 521–546. [Link]

• Knochel, P.; Jones, P. Organozinc Reagents: A Practical Approach; Oxford University Press: Oxford, 1999. [Link]

• Luo, Y.-R. Comprehensive Handbook of Chemical Bond Energies; CRC Press: Boca Raton, FL, 2007. [Link]

Sources

• 1. Reformatsky reaction - Wikipedia [en.wikipedia.org]
• 2. Reformatsky Reaction | NROChemistry [nrochemistry.com]
• 3. SATHEE CUET: Chemistry Reformatsky Reaction [cuet.iitk.ac.in]
• 4. byjus.com [byjus.com]
• 5. Reformatsky Reaction | Thermo Fisher Scientific - JP [thermofisher.com]
• 6. Reformatsky Reaction [organic-chemistry.org]

Application Note: Ethyl 2-Bromo-2-iodoacetate as a Carbenoid Precursor

Executive Summary

Ethyl 2-Bromo-2-iodoacetate (EBIA) represents a strategic "Goldilocks" reagent in the generation of ester-functionalized carbenoids. While Ethyl Diazoacetate (EDA) remains the historical standard for introducing the ethoxycarbonylmethylene moiety, its explosive hazard profile and requirement for precious metal catalysts (Rh, Cu) limit its utility in large-scale pharmaceutical syntheses.

EBIA offers a distinct advantage: Chemoselective Activation. The presence of two different halogen atoms allows for sequential, controlled metal insertion—specifically exploiting the weak C–I bond for activation while reserving the C–Br bond as a leaving group for ring closure. This guide details the mechanistic rationale, handling protocols, and reaction methodologies for using EBIA in zinc- and samarium-mediated transformations.

Key Advantages[1][2]

• Safety: Non-explosive liquid; eliminates the risk of

  evolution and shock sensitivity associated with diazo compounds.

• Selectivity: The C–I bond (

  ) allows for mild metal insertion (Zn, Sm) without touching the stronger C–Br bond ( ) until the cyclopropanation event.

• Stability: More stable to light and storage than ethyl diiodoacetate, yet significantly more reactive than ethyl dibromoacetate.

Mechanistic Insight: The Iodine Trigger

The utility of EBIA rests on the disparity in bond dissociation energies between the carbon-iodine and carbon-bromine bonds. In a zinc-mediated process (Simmons-Smith type), the reaction does not proceed via a free carbene but rather a zinc carbenoid .

The Pathway[1][3][4][5][6][7]

• Oxidative Addition: Zinc (activated) selectively inserts into the C–I bond due to its lower bond strength.

• Carbenoid Formation: This generates an

  -bromoorganozinc intermediate ( ).

• Cyclopropanation: The organozinc species complexes with the alkene. The nucleophilic carbon attacks the alkene, followed by the elimination of Zinc(II) bromide/iodide salts to close the ring.

Figure 1: Mechanistic pathway for Zinc-mediated cyclopropanation using EBIA. The selectivity is driven by the initial insertion into the C-I bond.

Reagent Handling & Purification

Commercially available EBIA is often stabilized with copper wire but can degrade into

(turning violet/brown) upon prolonged storage. Impure reagent leads to stalled initiation of the zinc.

Protocol 1: Purification of EBIA

Objective: Remove free iodine and acidic impurities to ensure reproducible induction periods.

• Visual Check: If the liquid is dark brown/violet, purification is required. If pale yellow/orange, it may be used directly.

• Wash: Dissolve EBIA in Diethyl Ether (

  ) (1:3 v/v).

• Extraction: Wash the organic layer with:

  • 10% aq.

    (Sodium Thiosulfate) until the iodine color disappears.

  • Saturated

    (to remove traces of acid).

  • Brine.

• Drying: Dry over anhydrous

  for 15 minutes.

• Concentration: Filter and concentrate under reduced pressure (rotary evaporator, bath < 30°C).

• Storage: Store in an amber vial with activated Copper turnings at 4°C.

Experimental Protocols

Protocol 2: Zinc-Mediated Cyclopropanation (The "Diazo-Free" Method)

This protocol replaces the hazardous Rh-catalyzed decomposition of ethyl diazoacetate. It is effective for unactivated alkenes.

Reagents:

• Alkene (1.0 equiv)

• EBIA (1.5 - 2.0 equiv)

• Zinc Dust (4.0 equiv) - Must be activated

• Trimethylsilyl chloride (TMSCl) (0.05 equiv) - Activator

• Solvent: Anhydrous

  or DCM (0.2 M concentration)

Step-by-Step Workflow:

• Zinc Activation (Crucial):

  • Place Zinc dust (325 mesh) in a flame-dried round-bottom flask under Argon.

  • Add 5 mL of anhydrous

    .

  • Add TMSCl (approx. 2-3 drops). Stir vigorously for 10 minutes. Note: The ether should reflux slightly due to the exotherm of activation.

• Substrate Addition:

  • Add the Alkene (1.0 equiv) to the activated zinc slurry.

• Controlled Addition (The "Slow Feed"):

  • Dissolve EBIA (1.5 equiv) in

    .

  • Add the EBIA solution dropwise to the refluxing mixture over 1–2 hours using a syringe pump.

  • Why? Rapid addition favors homocoupling of the carbenoid to form diethyl fumarate/maleate.

• Reaction Monitoring:

  • Reflux for an additional 2–4 hours. Monitor by TLC/GC-MS.

  • Look for the disappearance of the alkene and the appearance of the cyclopropane (M+).

• Quench & Workup:

  • Cool to room temperature.[1]

  • Cautiously add 1M HCl to quench excess Zinc (hydrogen evolution).

  • Filter through a Celite pad to remove zinc salts.

  • Extract with

    , wash with , dry, and concentrate.

Protocol 3: Samarium(II)-Mediated Reformatsky-Type Cyclopropanation

Based on Molander’s methodologies,

offers a milder, neutral alternative, particularly useful for allylic alcohols where the hydroxyl group directs the cyclopropanation.

Reagents:

• (0.1 M in THF) - Commercially available or prepared from Sm +

• EBIA (1.2 equiv)

• Alkene (1.0 equiv)

Procedure:

• Cool a solution of Alkene and EBIA in anhydrous THF to -78°C under Argon.

• Add

  solution dropwise. The characteristic deep blue color of will disappear (turn yellow) as it is consumed.

• Continue addition until the blue color persists (indicating excess

  ).

• Allow to warm to room temperature over 2 hours.

• Quench with saturated

  .

Data & Comparison

The following table contrasts EBIA with its analogs, highlighting why it is the optimal choice for specific applications.

Feature	Ethyl Diazoacetate (EDA)	Ethyl Diiodoacetate	Ethyl Dibromoacetate	Ethyl 2-Bromo-2-iodoacetate (EBIA)
Hazard Class	Explosive / Sensitizer	Corrosive	Lachrymator	Lachrymator / Corrosive
Active Species	Free Carbene / Metal-Carbene	Zinc Carbenoid	Zinc Enolate (Reformatsky)	Zinc Carbenoid
Activation Temp	Room Temp / Heat	< 0°C	Reflux required	0°C to RT
Byproducts	gas	(oxidative)	-	ZnBrI salts
Selectivity	Low (C-H insertion possible)	High	Low (sluggish)	High (Chemoselective)

Troubleshooting & Optimization Workflow

Figure 2: Troubleshooting logic for Zinc-mediated reactions with EBIA.

Common Failure Modes:

• Homocoupling (Diethyl Fumarate formation):

  • Cause: Local concentration of EBIA is too high relative to the alkene.

  • Fix: Use high dilution and slower addition of EBIA.

• No Reaction (Recovery of Starting Material):

  • Cause: Zinc surface oxide layer.

  • Fix: Wash Zn with dilute HCl, then water, acetone, ether, and dry under vacuum OR use TMSCl activation in situ (preferred).

References

• Molander, G. A., & Etue, W. D. (1987). Stereocontrolled cyclopropanation of allylic alcohols using samarium(II) iodide. Journal of Organic Chemistry.

• Charette, A. B., & Beauchemin, A. (2001). Simmons-Smith Cyclopropanation Reaction. Organic Reactions.[2][3][4][5][6]

• Furukawa, J., Kawabata, N., & Nishimura, J. (1968). Synthesis of cyclopropanes by the reaction of olefins with dialkylzinc and methylene iodide. Tetrahedron.

• Concellón, J. M., et al. (2006). Samarium(II) Iodide-Promoted Cyclopropanation of α,β-Unsaturated Amides. Journal of Organic Chemistry.

• PubChem Compound Summary. Ethyl 2-bromo-2-iodoacetate (CID 56935839).

Sources

• 1. benchchem.com [benchchem.com]
• 2. organicreactions.org [organicreactions.org]
• 3. sciforum.net [sciforum.net]
• 4. researchgate.net [researchgate.net]
• 5. Reductions with samarium(II) iodide - Wikipedia [en.wikipedia.org]
• 6. ethz.ch [ethz.ch]

Technical Notes & Optimization

Technical Support Center: Ethyl 2-Bromo-2-iodoacetate Purification

Topic: Removal of Free Iodine (

) and Stabilization of Samples Ticket ID: CHEM-SUP-8821 Status: Open Assigned Specialist: Senior Application Scientist

Executive Summary: The "Purple Sample" Phenomenon

Researchers frequently encounter a rapid color shift in Ethyl 2-Bromo-2-iodoacetate samples—transitioning from pale yellow to deep violet or brown. This is not a simple impurity; it is the visible signature of free molecular iodine (

) generated by the homolytic cleavage of the Carbon-Iodine (C-I) bond.

Why this matters:

• Stoichiometric Interference: Free iodine acts as an electrophile and radical trap, quenching organometallic reagents (e.g., Zinc in Reformatsky reactions).

• Autocatalysis: The decomposition generates iodine radicals (

  ) and often traces of acid (HI), which accelerate further degradation.

• Optical Interference: The dark color obscures visual endpoints in titrations or colorimetric assays.

This guide provides two field-validated protocols to restore sample purity, chosen based on your downstream water tolerance.

Root Cause Analysis: The Decomposition Cycle

The instability of

-haloesters is driven by the weak bond dissociation energy of the C-I bond ( 50 kcal/mol), making it susceptible to photolysis and thermolysis.

Mechanism of Failure

The following diagram illustrates the self-perpetuating cycle that turns your sample brown.

Figure 1: The homolytic cleavage pathway responsible for iodine liberation.[1] Note that accumulation of

can promote further oxidative degradation of the ester.

Standard Operating Protocols (SOPs)

Select your protocol based on the water sensitivity of your next experimental step.

Protocol A: The Aqueous Wash (Standard)

Best for: General synthesis, routine purification. Mechanism: Reduction of non-polar

to water-soluble iodide ( ) using Sodium Thiosulfate.

Reagent Preparation Table

Component	Concentration	Role	Notes
Sodium Thiosulfate ( )	0.1 M to 10% w/v	Reductant	Do not acidify. Acid causes disproportionation to colloidal sulfur (cloudy precipitate).
Solvent (DCM or )	N/A	Carrier	Ethyl acetate is also acceptable but separates slower from water.
Brine (Sat. NaCl)	Saturated	Drying Aid	Essential to break emulsions.

Step-by-Step Methodology

• Dissolution: Dissolve the crude Ethyl 2-Bromo-2-iodoacetate in a minimal volume of Dichloromethane (DCM) or Diethyl Ether.

• The Wash: Transfer to a separatory funnel. Add an equal volume of 10% Sodium Thiosulfate solution.

• Agitation: Shake vigorously for 30-60 seconds. Vent frequently.

  • Observation: The organic layer should transition from purple/brown to pale yellow or colorless immediately.

• Separation: Drain the organic layer.

• Polishing: Wash the organic layer once with Brine to remove residual salts and water.

• Drying: Dry over anhydrous Magnesium Sulfate (

  ) for 10 minutes. Filter and concentrate in vacuo at low temperature (<30°C) to prevent thermal decomposition.

Protocol B: The Anhydrous Scavenge (Water-Sensitive)

Best for: Strictly anhydrous applications (e.g., immediate use in sensitive organometallic coupling). Mechanism: Surface reaction of iodine with activated metal to form insoluble metal iodides.

[2]

Materials

• Activated Copper Powder: Commercial copper powder often has an oxide coat. Activate by washing with dilute HCl, then water, acetone, and drying under vacuum.

• Alternative: Silver powder (highly effective but expensive).

Step-by-Step Methodology

• Preparation: Dissolve the sample in your anhydrous reaction solvent (e.g., dry THF or Toluene).

• Scavenging: Add Activated Copper Powder (approx. 5-10% by weight of the ester).

• Incubation: Stir vigorously under an inert atmosphere (Argon/Nitrogen) for 15–30 minutes.

  • Observation: The supernatant should become colorless; the copper surface may darken.

• Filtration: Filter the suspension through a pad of Celite or a chemically resistant syringe filter (PTFE) under inert gas.

• Usage: Use the filtrate immediately. Do not concentrate to dryness if possible, as concentrating increases the rate of radical collision and decomposition.

Decision Matrix & Workflow

Figure 2: Operational decision tree for selecting the appropriate purification method.

Troubleshooting & FAQs

Q: The sample turned clear after the wash, but turned pink again while on the rotary evaporator. Why? A: This is "Regeneration." The heat from the water bath (even at 40°C) and light exposure during evaporation triggered new homolytic cleavage.

• Fix: Set the bath temperature to <30°C. Cover the flask with aluminum foil. If possible, do not evaporate to dryness; store as a concentrated solution.

Q: I formed a stubborn emulsion during the Thiosulfate wash. A:

-Haloesters can act as surfactants when impurities are present.

• Fix: Add solid NaCl directly to the separatory funnel to saturate the aqueous layer. If that fails, filter the entire emulsion through a pad of Celite to break the surface tension.

Q: Can I distill this compound to purify it? A: Not Recommended. Ethyl 2-Bromo-2-iodoacetate is thermally unstable. Distillation requires high vacuum (<1 mmHg) and low temperatures. Heating it to its atmospheric boiling point will result in massive decomposition and potential explosion hazards due to pressure buildup from gas evolution (

vapor).

Q: How do I store the purified compound? A:

• Container: Amber glass vial (light protection).

• Atmosphere: Flush with Argon.

• Stabilizer: Add a small coil of clean Copper Wire inside the vial. The copper acts as a sacrificial scavenger, reacting with any

  formed during storage before it can catalyze further decomposition [1].

• Temp: Store at -20°C.

References

• Vogel, A. I., & Furniss, B. S. (1989).[3] Vogel's Textbook of Practical Organic Chemistry (5th ed.).[3][4] Longman Scientific & Technical. (See Section on Alkyl Iodides for general purification and copper stabilization techniques).

• Armarego, W. L. F., & Chai, C. L. L. (2013). Purification of Laboratory Chemicals (7th ed.). Butterworth-Heinemann. (Standard reference for purification of unstable halo-esters).

• Frontier, A. (2026).[5] Not Voodoo: Workup for Removing Bromine or Iodine. University of Rochester.[5] (Field guide for thiosulfate washes).

Sources

• 1. Alpha Halogenation of Carboxylic Acids - Chemistry Steps [chemistrysteps.com]
• 2. studymind.co.uk [studymind.co.uk]
• 3. Vogel's Textbook of Practical Organic Chemistry - Arthur Israel Vogel, B. S. Furniss - Google 圖書 [books.google.com.hk]
• 4. faculty.ksu.edu.sa [faculty.ksu.edu.sa]
• 5. Workup [chem.rochester.edu]

Optimizing yield of Reformatsky reaction with mixed haloesters

Topic: Optimizing Yield of Reformatsky Reaction with Mixed Haloesters Ticket ID: REF-OPT-2024 Status: Open Support Tier: Senior Application Scientist

Introduction: The Reformatsky Protocol

Welcome to the technical support hub for the Reformatsky reaction. While this reaction—the Zinc-mediated condensation of

-haloesters with carbonyls—is a cornerstone of C-C bond formation, it is notoriously capricious.

Unlike Grignard reagents, Reformatsky enolates are structurally distinct (often forming dimeric 8-membered rings in solution) and offer high functional group tolerance. However, users frequently encounter three critical failure modes:

• Initiation Failure: The Zinc surface remains passive.

• Wurtz Homocoupling: The haloester dimerizes instead of reacting with the carbonyl.

• Chemoselectivity Issues: In "mixed" haloester scenarios (substrates containing both Cl and Br, or varying leaving groups), the reaction targets the wrong site or stalls.

This guide provides the protocols to resolve these specific issues.

Module 1: Critical Initiation Failures (The Engine)

Symptom: You added the reagents, heated the flask, but the Zinc remains suspended, and no exotherm is observed. Root Cause: The Zinc oxide (

) passivation layer prevents the oxidative insertion of Zn into the C-X bond.

The Solution: Chemical Activation Protocols

Mechanical stirring is rarely sufficient for high-yield applications. You must chemically strip the oxide layer.

Protocol A: TMSCl Activation (Recommended for High Purity)

• Mechanism: Trimethylsilyl chloride (TMSCl) reacts with surface oxides to form soluble silyl ethers, exposing highly active Zn(0) sites.

• Procedure:

  • Suspend Zn dust (1.5–2.0 equiv) in dry THF.

  • Add 1–3 mol% TMSCl.

  • Stir at room temperature for 15 minutes.

  • Verification: The grey suspension should darken slightly or change texture.

Protocol B: The "Knochel-Type" Activation (Dibromoethane)

• Mechanism: 1,2-Dibromoethane reacts with Zn to release ethylene gas, leaving a pitted, high-surface-area metal lattice.

• Procedure:

  • Heat Zn/THF to reflux.

  • Add 5 mol% 1,2-dibromoethane.

  • Wait for ethylene evolution (bubbles).

  • Add the haloester slowly.

Visualizing the Activation Pathway

The following diagram illustrates the critical transition from passivated Zinc to the active Reformatsky enolate.

Figure 1: The Activation Workflow. The removal of the ZnO layer is the rate-determining step for initiation.

Module 2: Substrate Optimization (Mixed Haloesters)

Symptom: Low conversion rates or lack of selectivity when using substrates with multiple halogens. Context: "Mixed haloesters" often implies optimizing the leaving group (X) or handling substrates containing both Chlorine and Bromine.

Reactivity Hierarchy & Selection Guide

The bond dissociation energy (BDE) of the Carbon-Halogen bond dictates the reaction temperature and speed.

Haloester Type	Reactivity	Initiation Temp	Risk Profile	Recommended Use
-Iodoester	Very High	-20°C to 0°C	Wurtz Coupling (Dimerization)	Use for hindered ketones or low-temp selectivity.
-Bromoester	Standard	Reflux (Initiation) -> 40°C	Balanced	The Industry Standard. Best balance of rate vs. selectivity.
-Chloroester	Low	High Reflux	No Reaction / Slow	Avoid unless using Rieke Zinc or specific catalysts.

Troubleshooting Chemoselectivity (Cl vs. Br)

If your substrate contains both a Bromine and a Chlorine atom (e.g., ethyl 4-chloro-2-bromobutanoate):

• The Rule: The Reformatsky reaction is highly chemoselective for Bromine over Chlorine.

• The Protocol:

  • Conduct the reaction at 0°C to Room Temperature (do not reflux excessively).

  • Use THF (moderate polarity) rather than highly polar cosolvents.

  • The Zinc will insert exclusively into the C-Br bond, leaving the C-Cl bond intact for subsequent nucleophilic substitution steps.

Module 3: Yield Optimization & Side Reaction Management

Symptom: The reaction initiates, but the isolated yield of the

-hydroxy ester is low (<50%). Root Cause: Usually Wurtz Homocoupling , where the Zinc enolate attacks another molecule of the starting haloester instead of the ketone.

The "Slow Addition" Protocol (Standard Operating Procedure)

To maximize yield, you must keep the concentration of the unreacted haloester low relative to the Zinc enolate and the carbonyl electrophile.

• Activate Zinc in the flask with a small portion (10%) of the haloester and the entirety of the ketone/aldehyde.

• Initiate: Heat until the reaction starts (loss of yellow color/exotherm).

• Add Remainder: Add the remaining haloester dropwise over 30–60 minutes.

  • Why? This ensures the Zinc enolate immediately encounters a carbonyl electrophile, suppressing the bimolecular dimerization (Wurtz reaction).

Reaction Pathway & Failure Modes

Understanding where the molecules go is key to fixing the yield.

Figure 2: Reaction Pathways. The goal is to maximize the green path and suppress the red dashed paths via slow addition and temperature control.

FAQ: Frequently Asked Questions

Q: Why is my product containing an

-unsaturated ester instead of the alcohol? A: This is due to acid-catalyzed elimination during the workup. The -hydroxy ester product is sensitive.

• Fix: Perform the hydrolysis with cold, dilute acid (e.g., 1M HCl or saturated

  ) and minimize the time the product spends in the acidic phase. Do not heat during workup.

Q: Can I use commercial Zinc dust directly? A: Technically yes, but yields will be inconsistent. We highly recommend washing commercial Zinc dust with dilute HCl, followed by water, ethanol, and ether, and then drying it under vacuum (or using the TMSCl method described in Module 1) to ensure reproducibility.

Q: I am using an

-chloroester and nothing is happening. Why? A: C-Cl bonds are too strong for standard Reformatsky conditions. You need Rieke Zinc (highly reactive Zinc generated in situ by reducing with Lithium/Naphthalenide) to insert into a C-Cl bond. Switch to the bromo-analog if possible.

Q: What solvent should I use for mixed haloesters? A: THF (Tetrahydrofuran) is the gold standard. It coordinates well with the Zinc species, stabilizing the enolate without being too polar. Diethyl ether is often too volatile for the initiation step, and DMF can lead to difficult workups.

References

• Mechanisms of Activating Agents to Form Organozinc Reagents. National Institutes of Health (NIH) / PMC. Available at: [Link]

• Reformatsky Reaction Overview. Organic Chemistry Portal. Available at: [Link]

• Reformatsky Reaction Detailed Mechanism. Chemistry LibreTexts. Available at: [Link][1][2][3][4][5][6][7][8][9][10][11]

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• 3. Reformatsky reaction - Wikipedia [en.wikipedia.org]
• 4. Mechanisms of Activating Agents to Form Organozinc Reagents from Zinc Metal: Lessons for Reaction Design - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Recent developments in the asymmetric Reformatsky-type reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 6. jk-sci.com [jk-sci.com]
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• 11. Reformatsky Reaction | Thermo Fisher Scientific - TW [thermofisher.com]

Reference Data & Comparative Studies

Decoding the Molecular Fingerprint: A Comparative Guide to the 13C NMR Spectrum of Ethyl 2-Bromo-2-iodoacetate

For the modern researcher, navigating the complexities of molecular structure is paramount. In the realm of drug development and organic synthesis, precision in structural elucidation is not just a goal, it is a necessity. Among the arsenal of analytical techniques, Carbon-13 Nuclear Magnetic Resonance (13C NMR) spectroscopy stands as a cornerstone for mapping the carbon framework of a molecule. This guide, intended for researchers, scientists, and drug development professionals, provides an in-depth analysis of the 13C NMR spectrum of ethyl 2-bromo-2-iodoacetate, a halogenated ester of significant interest in synthetic chemistry. By comparing its spectral features with those of related haloacetates, we aim to provide a comprehensive understanding of the subtle yet profound effects of halogen substitution on 13C NMR chemical shifts.

The Power of 13C NMR in Structural Analysis

13C NMR spectroscopy provides a detailed picture of the carbon skeleton of a molecule. Unlike proton (1H) NMR, where signal splitting can often complicate spectra, 13C NMR spectra are typically acquired under proton-decoupled conditions, resulting in a single peak for each unique carbon atom. The position of this peak, its chemical shift (δ), is highly sensitive to the local electronic environment of the carbon nucleus. This sensitivity allows us to deduce the nature of neighboring atoms and functional groups, making it an invaluable tool for structure verification and elucidation.

The Predicted 13C NMR Spectrum of Ethyl 2-Bromo-2-iodoacetate: A First Look

Ethyl 2-bromo-2-iodoacetate possesses four distinct carbon environments, and therefore, we anticipate four signals in its 13C NMR spectrum. The structure and expected chemical shift regions are outlined below:

Caption: Molecular structure of Ethyl 2-Bromo-2-iodoacetate with predicted 13C NMR chemical shift regions.

The four key carbon atoms are:

• C1 (Carbonyl Carbon): This carbon is part of the ester functional group and is double-bonded to one oxygen and single-bonded to another. Due to the significant deshielding effect of the electronegative oxygen atoms, the carbonyl carbon is expected to resonate at the lowest field, typically in the range of 160-180 ppm.

• C2 (α-Carbon): This is the most complex and informative signal in the spectrum. It is directly attached to three electronegative atoms: a bromine, an iodine, and the carbonyl group. This substitution pattern will lead to a significant downfield shift. Predicting the exact chemical shift is challenging due to the competing and combined effects of the two different halogens.

• C3 (Methylene Carbon): This carbon is part of the ethyl group and is adjacent to the ester oxygen. The electronegative oxygen will cause a downfield shift, placing this signal in the typical range for carbons bonded to oxygen, around 60-70 ppm.

• C4 (Methyl Carbon): The terminal methyl carbon of the ethyl group is the most shielded of the four, as it is furthest from the electronegative atoms. It is expected to resonate at the highest field, typically in the range of 10-20 ppm.

Comparative Analysis: Unraveling the Halogen Effect

To gain a deeper understanding of the 13C NMR spectrum of ethyl 2-bromo-2-iodoacetate, it is instructive to compare it with the spectra of simpler, related haloacetates. This comparative approach allows us to isolate and understand the influence of each halogen substituent on the chemical shifts.

Compound	C1 (C=O) (ppm)	C2 (α-Carbon) (ppm)	C3 (-OCH2-) (ppm)	C4 (-CH3) (ppm)
Ethyl Acetate	~171	~21	~61	~14
Ethyl 2-Bromoacetate	~167	~26	~62	~14
Ethyl 2-Iodoacetate	~168	~-5	~63	~14
Ethyl 2-Bromo-2-iodoacetate (Predicted)	~165	~20-30	~63	~14
Ethyl 2,2-Dibromoacetate	~164	~37	~64	~14

Table 1: Comparison of 13C NMR Chemical Shifts for Ethyl Haloacetates. (Note: Values for ethyl acetate, bromoacetate, and iodoacetate are approximate and based on typical literature values. The value for ethyl 2-bromo-2-iodoacetate is a prediction.)

The Inductive Effect of Halogens

Electronegative atoms, such as halogens, withdraw electron density from adjacent carbon atoms. This "deshielding" effect causes the carbon nucleus to experience a stronger magnetic field, resulting in a downfield shift (higher ppm value) in the 13C NMR spectrum. This is clearly observed when comparing ethyl acetate to ethyl 2-bromoacetate. The α-carbon (C2) in ethyl 2-bromoacetate is shifted downfield by approximately 5 ppm due to the presence of the bromine atom.

The "Heavy Atom" Effect of Iodine

Interestingly, the α-carbon in ethyl 2-iodoacetate is shifted significantly upfield compared to ethyl acetate, appearing at a negative chemical shift value. This is a classic example of the "heavy atom effect."[1][2] For heavier halogens like iodine (and to a lesser extent, bromine), the large number of electrons in their orbitals induces a local magnetic field that opposes the main applied magnetic field. This shielding effect counteracts the inductive deshielding, leading to an overall upfield shift for the directly attached carbon.

The Dihalo-Substituted Case: A Balancing Act

In ethyl 2-bromo-2-iodoacetate, the α-carbon is influenced by both the inductive effect of bromine and the heavy atom effect of iodine. Predicting the precise chemical shift is therefore a nuanced task. The inductive effect of bromine will pull the signal downfield, while the heavy atom effect of iodine will push it upfield. The final observed chemical shift will be a result of the interplay of these opposing forces. Based on the data for the mono-substituted compounds, it is reasonable to predict that the α-carbon signal for ethyl 2-bromo-2-iodoacetate will fall in the range of 20-30 ppm.

For comparison, in ethyl 2,2-dibromoacetate, the additive inductive effect of two bromine atoms causes a significant downfield shift of the α-carbon to around 37 ppm.

Experimental Protocol: Acquiring a High-Quality 13C NMR Spectrum

To obtain reliable and reproducible 13C NMR data, a standardized experimental protocol is essential. The following is a general procedure for the acquisition of a proton-decoupled 13C NMR spectrum.

Caption: A generalized workflow for acquiring a 13C NMR spectrum.

Synthesis and Potential Impurities

A thorough analysis of a 13C NMR spectrum also requires consideration of the synthetic route used to prepare the compound, as this can provide clues to the identity of any impurity peaks. Ethyl 2-bromo-2-iodoacetate can be synthesized via the halogenation of ethyl acetate or through a Finkelstein-type reaction on a dihaloacetate. A plausible synthesis involves the reaction of ethyl bromoacetate with an iodide salt.[3]

Potential impurities that could be observed in the 13C NMR spectrum include:

• Starting materials: Unreacted ethyl bromoacetate or ethyl chloroacetate (if used as a precursor).

• Solvents: Residual solvents from the reaction or purification steps.

• Byproducts: Depending on the reaction conditions, side reactions could lead to the formation of other halogenated esters or decomposition products.

Careful purification of the final product, for example by distillation or chromatography, is crucial to obtain a clean 13C NMR spectrum.

Conclusion

The 13C NMR spectrum of ethyl 2-bromo-2-iodoacetate offers a fascinating case study in the interplay of electronic effects that govern chemical shifts. By understanding the fundamental principles of inductive and heavy atom effects, and by comparing the spectrum to those of related haloacetates, researchers can confidently assign the signals and verify the structure of this important synthetic intermediate. This guide provides a framework for such an analysis, emphasizing the importance of a systematic and comparative approach to spectral interpretation. As with any analytical technique, a combination of theoretical understanding and careful experimental practice is the key to unlocking the wealth of information contained within a 13C NMR spectrum.

References

• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry, 62(21), 7512–7515.
• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds. John Wiley & Sons.
• Breitmaier, E., & Voelter, W. (1987). Carbon-13 NMR Spectroscopy: High-Resolution Methods and Applications in Organic Chemistry and Biochemistry. VCH.
• Kalman, J. R. (Ed.). (2011). Modern NMR spectroscopy: A guide for chemists. John Wiley & Sons.
• Friebolin, H. (2011). Basic one- and two-dimensional NMR spectroscopy. John Wiley & Sons.
• Pavia, D. L., Lampman, G. M., Kriz, G. S., & Vyvyan, J. R. (2014). Introduction to spectroscopy. Cengage learning.
• Field, L. D., Li, H., & Magill, A. M. (2007).
• Gunther, H. (2013).

• Viesser, R. V., Ducati, L. C., Tormena, C. F., & Autschbach, J. (2018). The halogen effect on the 13C NMR chemical shift in substituted benzenes. Physical Chemistry Chemical Physics, 20(38), 24835-24845. [Link]

• Ducati, L. C., Tormena, C. F., & Viesser, R. V. (2017). The unexpected roles of σ and π orbitals in electron donor and acceptor group effects on the 13C NMR chemical shifts in substituted benzenes. Chemical Science, 8(9), 6570–6576. [Link]

• PubChem. (n.d.). Ethyl 2-iodoacetate. Retrieved February 5, 2026, from [Link]

• PubChem. (n.d.). Ethyl 2,2-dibromoacetate. Retrieved February 5, 2026, from [Link]

• Doc Brown's Chemistry. (n.d.). C2H5Br CH3CH2Br C-13 nmr spectrum of bromoethane. Retrieved February 5, 2026, from [Link]

• PrepChem. (n.d.). Preparation of ethyl iodoacetate. Retrieved February 5, 2026, from [Link]

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• 2. researchgate.net [researchgate.net]
• 3. prepchem.com [prepchem.com]

A Comparative Guide to the Reactivity of Ethyl 2-Bromo-2-iodoacetate and Ethyl iodoacetate

For Researchers, Scientists, and Drug Development Professionals

In the landscape of organic synthesis, α-halo esters are indispensable reagents, serving as versatile building blocks for the formation of carbon-carbon bonds and the introduction of complex functionalities. Among these, Ethyl iodoacetate has long been a staple for reactions requiring a reactive electrophilic acetate equivalent. A lesser-known but potentially more nuanced reagent is Ethyl 2-Bromo-2-iodoacetate. This guide provides an in-depth comparison of these two reagents, grounded in fundamental principles of organic chemistry and supported by experimental context, to aid researchers in selecting the optimal reagent for their specific synthetic challenges.

Physicochemical Properties: A Side-by-Side Comparison

A foundational understanding of the physical and chemical properties of these reagents is crucial for their safe and effective use in the laboratory. The table below summarizes their key characteristics.

Property	Ethyl 2-Bromo-2-iodoacetate	Ethyl iodoacetate	Ethyl bromoacetate (for reference)
Molecular Formula	C₄H₆BrIO₂[1]	C₄H₇IO₂[2]	C₄H₇BrO₂[3]
Molecular Weight	292.90 g/mol [1]	214.00 g/mol [2]	167.00 g/mol [3]
Appearance	Not widely documented, expected to be a liquid.	Clear, light yellow to orange liquid[2]	Colorless to yellow liquid[3]
Boiling Point	No data available	179-180 °C[2]	158 °C[3]
Density	No data available	1.808 g/mL at 25 °C[2]	1.51 g/mL[3]
Solubility	Expected to be insoluble in water, soluble in organic solvents.	Insoluble in water[2]	Insoluble in water; soluble in alcohol, benzene, ether
Key Hazards	Expected to be highly toxic and a lachrymator.	Toxic, Corrosive, Lachrymator[2]	Highly toxic, Lachrymator, strong irritant[4]

Core Reactivity Principles: A Mechanistic Dissection

The differing reactivity of these two esters stems from fundamental electronic and steric effects originating from their halogen substituents.

1. The Dominance of the Carbon-Iodine Bond: The primary driver of reactivity in both molecules, particularly in organometallic reactions, is the carbon-halogen bond strength. The C-I bond is significantly weaker and more polarizable than the C-Br bond. This is due to the larger atomic size of iodine and the smaller electronegativity difference with carbon. Consequently, the C-I bond is more susceptible to cleavage, whether by nucleophilic attack or oxidative addition of a metal. In Ethyl 2-Bromo-2-iodoacetate, the C-I bond will be the primary site of reaction in processes like the Reformatsky reaction.

2. Inductive Effects and Electrophilicity: Halogens are electron-withdrawing groups that exert a negative inductive effect (-I effect).

• Ethyl iodoacetate: The iodine atom withdraws electron density from the α-carbon, making the α-protons more acidic and the carbonyl carbon more electrophilic compared to a non-halogenated ester.

• Ethyl 2-Bromo-2-iodoacetate: The presence of two electron-withdrawing halogens (bromine and iodine) significantly amplifies this effect. This heightened inductive withdrawal is expected to make the single α-proton on Ethyl 2-Bromo-2-iodoacetate considerably more acidic than the α-protons of Ethyl iodoacetate. This can be a critical factor in base-mediated reactions.

3. Steric Considerations: The substitution of a hydrogen atom with a bromine atom in Ethyl 2-Bromo-2-iodoacetate introduces additional steric bulk around the α-carbon. This increased steric hindrance can influence the approach of nucleophiles or the coordination of metals, potentially slowing down reaction rates compared to the less hindered Ethyl iodoacetate.

Comparative Reactivity in Key Synthetic Transformations

The Reformatsky Reaction

The Reformatsky reaction is a cornerstone transformation for α-halo esters, involving the formation of an organozinc reagent (a zinc enolate) which then adds to a carbonyl compound to yield a β-hydroxy ester.[5][6]

• Mechanism Overview: The reaction is initiated by the oxidative addition of zinc metal into the carbon-halogen bond.[5][7] The resulting organozinc intermediate, often referred to as a Reformatsky enolate, is less reactive than Grignard or organolithium reagents, which prevents it from reacting with the ester functionality of another molecule.[5]

• Reactivity Comparison:

  • Ethyl iodoacetate: Due to the weaker C-I bond, it is generally more reactive than its bromo- or chloro-analogs. It can often form the zinc enolate under milder conditions (e.g., lower temperatures) and may not require activation of the zinc.

  • Ethyl 2-Bromo-2-iodoacetate: The reaction will proceed via the cleavage of the more labile C-I bond. The strong combined electron-withdrawing effect of both halogens may facilitate the initial oxidative addition of zinc. However, the increased steric hindrance could potentially slow the subsequent addition to the carbonyl substrate. While direct comparative studies are scarce, it is plausible that the formation of the organozinc reagent is facile, but the subsequent C-C bond formation might be more sensitive to the steric environment of the carbonyl partner.

General Mechanism of the Reformatsky Reaction

Barbier-Type Reactions

The Barbier reaction is closely related to the Grignard and Reformatsky reactions, with the key distinction being that the organometallic reagent is generated in situ in the presence of the electrophile (the carbonyl compound).[8][9] This one-pot procedure is often more convenient.[10]

• Reactivity Comparison: The principles governing reactivity in the Reformatsky reaction largely apply here as well. The choice of metal (e.g., Mg, Zn, In, Sm) can influence the reaction's progress.[8]

  • Ethyl iodoacetate: Its high reactivity makes it an excellent substrate for Barbier conditions, often leading to high yields of the corresponding β-hydroxy esters.

  • Ethyl 2-Bromo-2-iodoacetate: The preferential cleavage of the C-I bond will again dominate. The in situ nature of the Barbier reaction might be advantageous for the potentially less stable di-halogenated organometallic intermediate.

Nucleophilic Substitution (SN2) Reactions

Both esters are potent alkylating agents in SN2 reactions, where a nucleophile attacks the α-carbon and displaces a halide.

• Leaving Group Ability: The ability of the halide to depart is crucial. Iodide (I⁻) is an excellent leaving group because it is a very weak base, a consequence of the high acidity of its conjugate acid, HI.[11] Bromide (Br⁻) is also a good leaving group, but iodide is superior.

• Reactivity Comparison:

  • Ethyl iodoacetate: As a classic SN2 substrate, it reacts readily with a wide range of nucleophiles.

  • Ethyl 2-Bromo-2-iodoacetate: In an SN2 reaction, the nucleophile will displace the better leaving group, which is iodide. The presence of the bromine atom on the same carbon has two competing effects:

    • Electronic: The -I effect of bromine further increases the electrophilicity of the α-carbon, making it a more attractive target for nucleophiles.

    • Steric: The bromine atom adds steric bulk, which can hinder the backside attack required for an SN2 mechanism.

The dominant effect will depend on the nature of the nucleophile. For smaller nucleophiles, the electronic effect may prevail, leading to enhanced reactivity. For bulkier nucleophiles, steric hindrance could become the rate-limiting factor, making it less reactive than Ethyl iodoacetate.

Experimental Protocol: A Comparative Reformatsky Reaction

This section provides a generalized, self-validating protocol for the Reformatsky reaction using benzaldehyde as a model electrophile. This allows for a theoretical comparison of the reaction setup for both reagents.

Objective: To synthesize Ethyl 3-hydroxy-3-phenylpropanoate or its 2-bromo derivative.

Materials and Reagents:

• Zinc dust, activated

• Anhydrous solvent (e.g., THF or a Toluene/Ether mixture)

• Benzaldehyde, freshly distilled

• Ethyl iodoacetate or Ethyl 2-Bromo-2-iodoacetate

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Standard laboratory glassware for anhydrous reactions

Experimental Workflow for Reformatsky Reaction

Step-by-Step Procedure:

• Activation of Zinc (if necessary): In a flame-dried, three-neck round-bottom flask equipped with a reflux condenser, magnetic stir bar, and nitrogen inlet, add zinc dust. If the zinc is not pre-activated, it can be treated with a small amount of iodine or 1,2-dibromoethane and heated gently until the color fades.[12] Cool to room temperature.

• Reaction Setup: Add anhydrous solvent (e.g., 10 mL of THF) to the flask.

• Addition of Reactants:

  • Add freshly distilled benzaldehyde (1.0 eq).

  • In a dropping funnel, prepare a solution of the α-halo ester (1.1 eq) in the anhydrous solvent (5 mL).

• Initiation and Reaction:

  • For Ethyl iodoacetate: The reaction may initiate at room temperature upon slow addition of the ester. Gentle warming may be required.

  • For Ethyl 2-Bromo-2-iodoacetate: Due to the expected high reactivity of the C-I bond, initiation at or slightly below room temperature is anticipated.

  • Once initiated (observed by a gentle exotherm and/or disappearance of zinc), add the remainder of the α-halo ester solution dropwise at a rate that maintains a gentle reflux.

  • After the addition is complete, continue stirring at a gentle reflux for 30-60 minutes, or until TLC analysis indicates the consumption of the benzaldehyde.[12]

• Workup:

  • Cool the reaction mixture in an ice bath.

  • Quench the reaction by the slow, dropwise addition of saturated aqueous NH₄Cl solution.

  • Transfer the mixture to a separatory funnel and extract with an organic solvent (e.g., ethyl acetate).

  • Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification and Characterization:

  • Purify the crude product by flash column chromatography on silica gel.

  • Characterize the final product using standard spectroscopic methods (¹H NMR, ¹³C NMR, IR) and mass spectrometry to confirm the structure and purity.

Conclusion and Recommendations

Feature	Ethyl 2-Bromo-2-iodoacetate	Ethyl iodoacetate	Recommendation
Reactivity in Organometallic Rxns	High (via C-I bond)	Very High	Ethyl iodoacetate is preferred for standard transformations requiring mild conditions. Ethyl 2-Bromo-2-iodoacetate is a specialized reagent where the resulting α-bromo-β-hydroxy ester is desired for further functionalization.
Reactivity in SN2 Rxns	High (displaces Iodide)	Very High	Ethyl iodoacetate is the workhorse for general α-alkylation. Ethyl 2-Bromo-2-iodoacetate could offer unique reactivity, but steric effects must be considered.
Handling & Cost	Less common, likely more expensive	Readily available, standard reagent	For routine applications, Ethyl iodoacetate is more practical and cost-effective.
Synthetic Utility	Provides access to α-bromo-β-hydroxy esters	Provides access to β-hydroxy esters	The choice is dictated by the desired final product. The bromo-iodo variant offers a handle for subsequent transformations (e.g., elimination, substitution of the bromine).

References

• Ataman Kimya. (n.d.). ETHYL BROMOACETATE. Retrieved from [Link]

• ACS Publications. (n.d.). Bromoacetate Olefination Protocol for Norbixin and Julia–Kocienski Olefination for Its Ester Syntheses. ACS Omega. Retrieved from [Link]

• Chemistry LibreTexts. (2023, January 22). Reformatsky Reaction. Retrieved from [Link]

• NJ.gov. (n.d.). Common Name: ETHYL BROMOACETATE HAZARD SUMMARY. Retrieved from [Link]

• Wikipedia. (n.d.). Ethyl iodoacetate. Retrieved from [Link]

• NROChemistry. (n.d.). Reformatsky Reaction. Retrieved from [Link]

• Wikipedia. (n.d.). Reformatsky reaction. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Reformatsky Reaction. Retrieved from [Link]

• ResearchGate. (n.d.). Scheme 26: Mechanism for aza-Reformatsky reaction of cyclic imines with.... Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Recent developments in the asymmetric Reformatsky-type reaction. PMC. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Ethyl 2-Bromo-2-iodoacetate. PubChem. Retrieved from [Link]

• Wikipedia. (n.d.). Ethyl bromoacetate. Retrieved from [Link]

• ResearchGate. (2025, August 5). Unusual reactivity of fluoro-enolates with dialkyl azodicarboxylates: Synthesis of isatin-hydrazones. Retrieved from [Link]

• Master Organic Chemistry. (2024, October 23). The Conjugate Acid Is A Better Leaving Group. Retrieved from [Link]

• ResearchGate. (n.d.). Photoinduced Reductive Reformatsky Reaction of α-Haloesters and Aldehydes or Ketones by Cooperative Dual-Metal Catalysis. Retrieved from [Link]

• Chemistry LibreTexts. (2023, January 23). Leaving Groups. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). The Chemistry of Alkylstrontium Halide Analogues, Part 2: Barbier-Type Dialkylation of Esters with Alkyl Halides. Retrieved from [Link]

• Wikipedia. (n.d.). Leaving group. Retrieved from [Link]

• Wikipedia. (n.d.). Barbier reaction. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Recent advances in heterolytic nucleofugal leaving groups. PMC. Retrieved from [Link]

• ResearchGate. (n.d.). Barbier Reaction. Retrieved from [Link]

• ACS Publications. (n.d.). Revisiting the Conformational Isomerism of Dihaloethanes: A Hybrid Computational and Experimental Laboratory for the Undergraduate Curriculum. Retrieved from [Link]

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• 3. Ethyl bromoacetate - Wikipedia [en.wikipedia.org]
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Decoding the Carbonyl Signature: A Comparative IR Spectroscopic Guide to Ethyl 2-Bromo-2-iodoacetate and its Analogs

For researchers and professionals in drug development and organic synthesis, the precise characterization of molecular structures is paramount. Infrared (IR) spectroscopy stands as a rapid and powerful tool for identifying functional groups, with the carbonyl (C=O) stretch being one of the most prominent and informative signals.[1][2][3] This guide provides a detailed comparative analysis of the carbonyl stretching frequency in Ethyl 2-Bromo-2-iodoacetate and its structural analogs. By examining the electronic effects of α-halogen substitution, we can predict and understand the nuances of their IR spectra, offering a deeper insight into their molecular architecture.

The Carbonyl Stretch: A Vibrational Barometer of Electronic Effects

The carbonyl group's stretching vibration typically appears as a strong, sharp absorption band in the infrared spectrum, generally between 1600 and 1900 cm⁻¹.[4] The precise wavenumber of this absorption is highly sensitive to the electronic environment of the C=O bond. Factors such as conjugation, ring strain, and the inductive effects of neighboring substituents can significantly shift this frequency.[5][6] In the case of α-halo esters, the electronegativity of the halogen atoms plays a crucial role in determining the position of the carbonyl stretch.

Comparative Analysis of Carbonyl Stretching Frequencies

To understand the spectral characteristics of Ethyl 2-Bromo-2-iodoacetate, a comparison with its less substituted counterparts is instructive. The following table summarizes the experimentally observed or predicted carbonyl stretching frequencies for ethyl acetate and its halogenated derivatives.

Compound Name	Structure	Typical C=O Stretch (cm⁻¹)	Key Influencing Factors
Ethyl Acetate	CH₃COOCH₂CH₃	1735 - 1750[1][7][8]	Baseline (Alkyl Ester)
Ethyl Bromoacetate	BrCH₂COOCH₂CH₃	~1750 - 1770	Inductive effect of Bromine
Ethyl Iodoacetate	ICH₂COOCH₂CH₃	~1745 - 1765	Inductive effect of Iodine
Ethyl 2-Bromo-2-iodoacetate	BrIHCCOOCH₂CH₃	~1760 - 1780 (Predicted)	Combined inductive effects of Bromine and Iodine

The Inductive Effect of α-Halogenation: A Shift to Higher Wavenumbers

The presence of a halogen atom on the α-carbon (the carbon adjacent to the carbonyl group) leads to a discernible increase in the carbonyl stretching frequency.[5] This phenomenon is primarily attributed to the inductive effect. Halogens are more electronegative than carbon and thus withdraw electron density from the α-carbon. This electron withdrawal propagates to the carbonyl carbon, leading to a slight polarization of the C=O bond and an increase in its double bond character. A stronger bond requires more energy to vibrate, resulting in absorption at a higher wavenumber.

In comparing the mono-halogenated analogs, the more electronegative bromine atom in ethyl bromoacetate is expected to exert a stronger inductive effect than the iodine atom in ethyl iodoacetate, leading to a slightly higher carbonyl stretching frequency.

For Ethyl 2-Bromo-2-iodoacetate, the presence of two halogen atoms on the α-carbon significantly amplifies this inductive withdrawal of electron density. The cumulative effect of both bromine and iodine will cause a more pronounced shift of the carbonyl stretching frequency to a higher wavenumber compared to the mono-halogenated derivatives. Therefore, a predicted range of approximately 1760-1780 cm⁻¹ is a reasonable estimation for the C=O stretch of this di-halogenated ester.

Caption: Inductive electron withdrawal by α-halogens strengthens the C=O bond, increasing its stretching frequency.

Experimental Protocol: Acquisition of an IR Spectrum for a Liquid Sample

The following protocol outlines the standard procedure for obtaining a high-quality FT-IR spectrum of a neat liquid sample, such as Ethyl 2-Bromo-2-iodoacetate, using a traditional transmission method with salt plates.

Materials:

• Fourier-Transform Infrared (FT-IR) Spectrometer

• Clean, dry salt plates (e.g., NaCl or KBr)

• Pasteur pipette

• Kimwipes or other lint-free tissues

• Appropriate solvent for cleaning (e.g., acetone or isopropanol)

• Sample of Ethyl 2-Bromo-2-iodoacetate

• Personal Protective Equipment (PPE): safety goggles, lab coat, and gloves

Procedure:

• Spectrometer Preparation:

  • Ensure the FT-IR spectrometer is powered on and has completed its startup diagnostics.

  • Open the sample compartment.

• Background Spectrum Acquisition:

  • Place a clean, empty salt plate holder in the sample beam path.

  • Close the sample compartment lid.

  • Using the spectrometer software, initiate a background scan. This will measure the spectrum of the ambient atmosphere (primarily CO₂ and water vapor) and the salt plates, which will be subtracted from the sample spectrum.

• Sample Preparation:

  • Place one clean, dry salt plate on a clean, dry surface.

  • Using a clean Pasteur pipette, place a single drop of the liquid sample (Ethyl 2-Bromo-2-iodoacetate) onto the center of the salt plate.[9][10]

  • Carefully place the second salt plate on top of the first, gently pressing to spread the liquid into a thin, uniform film between the plates.[11] Avoid trapping air bubbles.

• Sample Spectrum Acquisition:

  • Place the "sandwich" of salt plates containing the sample into the sample holder in the spectrometer.

  • Close the sample compartment lid.

  • Initiate the sample scan using the software. The instrument will acquire the spectrum of the sample.

• Data Processing and Analysis:

  • The software will automatically subtract the background spectrum from the sample spectrum.

  • The resulting spectrum should show the characteristic absorption bands of the sample.

  • Label the significant peaks, paying close attention to the carbonyl stretching frequency.

• Cleaning:

  • After analysis, carefully separate the salt plates.

  • Clean the plates thoroughly with a suitable solvent (e.g., acetone) and a lint-free wipe.

  • Store the clean, dry salt plates in a desiccator to prevent damage from atmospheric moisture.

Caption: Workflow for acquiring an FT-IR spectrum of a liquid sample.

Conclusion

The infrared spectrum, and specifically the carbonyl stretching frequency, provides a valuable diagnostic tool for the characterization of esters like Ethyl 2-Bromo-2-iodoacetate. By understanding the predictable influence of α-halogen substitution, researchers can confidently interpret spectral data and confirm the successful synthesis of such compounds. The pronounced shift of the C=O stretch to higher wavenumbers in Ethyl 2-Bromo-2-iodoacetate, as compared to its mono-halogenated and non-halogenated analogs, serves as a clear spectral signature of its unique molecular structure.

References

• The Infrared Spectra of Polymers, VII: Polymers with Carbonyl (C=O) Bonds. Spectroscopy Online. Available at: [Link]

• Infrared spectrum of ethyl ethanoate. Doc Brown's Chemistry. Available at: [Link]

• THE INFRARED ABSORPTION SPECTRA OF DEUTERATED ESTERS: II. ETHYL ACETATE. Canadian Science Publishing. Available at: [Link]

• IR Spectroscopy Tutorial: Esters. University of Colorado Boulder. Available at: [Link]

• Infrared (IR) Spectroscopy: A Quick Primer On Interpreting Spectra. Master Organic Chemistry. Available at: [Link]

• Infrared Spectroscopy. University of California, Davis. Available at: [Link]

• IR Spectroscopy Tutorial: Carbonyl Compounds. University of Colorado Boulder. Available at: [Link]

• 12.8: Infrared Spectra of Some Common Functional Groups. Chemistry LibreTexts. Available at: [Link]

• The C=O Bond, Part VI: Esters and the Rule of Three. Spectroscopy Online. Available at: [Link]

• Carbonyl compounds - IR spectroscopy. SlideShare. Available at: [Link]

• The carbonyl stretching (νC=O) frequency for ethyl benzoate is observed 1719 cm-1. Study.com. Available at: [Link]

• 14.2a IR Spectra of Carbonyl Compounds | Organic Chemistry. YouTube. Available at: [Link]

• 16.4: Spectroscopic Properties. Chemistry LibreTexts. Available at: [Link]

• IR Spectroscopy of Liquids. University of Colorado Boulder. Available at: [Link]

• Sample preparation for FT-IR. University of California, Los Angeles. Available at: [Link]

• IR Absorption Table. University of Colorado Boulder. Available at: [Link]

• Influence of substituents on the infrared stretching frequencies of carbonyl group in esters of benzoic acid. ResearchGate. Available at: [Link]

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A Comparative Guide to Cyclopropanation: Bromo-Iodo vs. Diazo Esters in the Synthesis of Cyclopropyl Esters

For researchers, medicinal chemists, and professionals in drug development, the cyclopropane ring is a prized structural motif, imparting unique conformational constraints and metabolic stability to bioactive molecules. The choice of synthetic methodology for the construction of this three-membered ring is therefore a critical decision in any synthetic campaign. This guide provides an in-depth, objective comparison of two prominent methods for the synthesis of cyclopropyl esters: the use of bromo-iodo-alkane-derived reagents and the metal-catalyzed decomposition of diazo esters. By examining the mechanistic underpinnings, substrate scope, and, most importantly, the comparative yields supported by experimental data, this document aims to equip the practicing scientist with the knowledge to make informed decisions in the laboratory.

Mechanistic Foundations: A Tale of Two Carbenoids

The convergence of both methodologies lies in the generation of a carbene or carbenoid species that subsequently adds to an alkene. However, the nature of this reactive intermediate and the mechanism of its formation and delivery are fundamentally different, dictating the reaction's characteristics.

The Simmons-Smith Reaction and its Progeny: Pre-formed Carbenoids from Dihaloalkanes

The archetypal cyclopropanation using a dihaloalkane is the Simmons-Smith reaction, which traditionally employs diiodomethane and a zinc-copper couple.[1] The active reagent is an organozinc carbenoid, iodomethylzinc iodide (IZnCH₂I), which is formed on the surface of the zinc.[2] This carbenoid is a nucleophilic methylene donor. A significant advantage of this approach is the avoidance of highly toxic and potentially explosive free diazomethane.

The reaction proceeds through a concerted, stereospecific mechanism where the stereochemistry of the starting alkene is retained in the cyclopropane product.[2][3] The delivery of the methylene group occurs in a syn-addition fashion.[2]

Caption: Simmons-Smith Reaction Workflow.

A notable feature of the Simmons-Smith reaction is its directed nature. The presence of a Lewis basic group, such as a hydroxyl group, in the substrate can chelate to the zinc, directing the cyclopropanation to the syn face of the molecule.[4][5]

Metal-Catalyzed Decomposition of Diazo Esters: In Situ Generation of Metal Carbenes

In this method, a transition metal catalyst, typically based on rhodium, copper, or ruthenium, facilitates the decomposition of a diazo ester, such as ethyl diazoacetate (EDA), to generate a metal carbene intermediate.[6] This highly electrophilic species then reacts with the alkene.

The catalytic cycle begins with the reaction of the diazo ester with the metal catalyst to form a metal carbene, with the concomitant loss of dinitrogen gas. This metal carbene then undergoes a [2+1] cycloaddition with the alkene to furnish the cyclopropane product and regenerate the catalyst.

Caption: Catalytic Cycle for Diazo Ester Cyclopropanation.

The stereochemical outcome of this reaction is highly dependent on the catalyst and the substituents on the diazo compound. Chiral catalysts can be employed to achieve high levels of enantioselectivity.

Comparative Yield Analysis: A Data-Driven Perspective

The yield of a cyclopropanation reaction is a crucial metric for its practical utility. The following table provides a comparative overview of reported yields for the two methods across a range of alkene substrates. It is important to note that direct, side-by-side comparisons under identical conditions are rare in the literature; therefore, this table collates representative data to illustrate general trends.

Substrate	Method	Reagent/Catalyst	Yield (%)	Reference
Cyclohexene	Simmons-Smith (Zn-Cu)	CH₂I₂/Zn-Cu	41-79	[7]
Cyclohexene	Simmons-Smith (Furukawa)	CH₂I₂/Et₂Zn	~92	[7]
Cyclohexene	Diazo Ester	Ethyl diazoacetate / Rh₂(OAc)₄	Moderate (not specified)	[8]
Styrene	Simmons-Smith	CH₂I₂/Zn-Cu	Good (not specified)	[5]
Styrene	Diazo Ester	Ethyl diazoacetate / RuCl₂(ttp*) + AgOTf	up to 84	[9]
Styrene Derivatives	Diazo Ester	Ethyl diazoacetate / Engineered Myoglobin	69-92	[10]
Electron-Deficient Alkenes (Acrylates)	Diazo Ester	Aryldiazoacetates / Rh₂(S-TCPTAD)₄	22-91	[11]
Electron-Deficient Alkenes (Enones)	Diazo Ester	Phenyldiazomethane / Rh₂(OAc)₄	High	[8]
Electron-Rich Alkenes (Enol ethers)	Simmons-Smith	CH₂I₂/Zn-Cu	High	[1]
2-Substituted Allylic Derivatives	Diazo Ester	Ethyl diazoacetate / Ru(II)-Pheox	32-97	[6]
Polyenes (e.g., terpene derivatives)	Simmons-Smith (Co-catalyzed)	CH₂Br₂/Zn	Synthetically useful	[12]

Key Observations from the Data:

• Simmons-Smith and its modifications generally provide good to excellent yields, particularly for electron-rich and unactivated alkenes. The Furukawa modification using diethylzinc often leads to higher yields than the traditional zinc-copper couple.[7]

• Metal-catalyzed reactions with diazo esters can also achieve very high yields, often exceeding 90%.[6][11] However, the yield can be more sensitive to the electronic nature of the alkene and the diazo compound. For instance, with electron-deficient alkenes, yields can vary significantly depending on the specific substrate and catalyst combination.[11]

• For electron-deficient alkenes , diazo ester methods, particularly with rhodium catalysts, are well-established and can provide high yields.[8][11] The Simmons-Smith reaction is generally less efficient for these substrates due to the electrophilic nature of the zinc carbenoid.[13]

• For electron-rich alkenes , the Simmons-Smith reaction is highly effective.[1] While diazo ester methods also work, the nucleophilic nature of the Simmons-Smith reagent is particularly well-suited for these substrates.

Experimental Protocols: A Practical Guide

To provide a tangible understanding of these methodologies, detailed, step-by-step protocols for the cyclopropanation of cyclohexene are presented below.

Protocol 1: Simmons-Smith Cyclopropanation of Cyclohexene

This protocol is adapted from standard literature procedures.

Materials:

• Zinc dust (<10 micron, activated)

• Copper(I) chloride

• Cyclohexene

• Diiodomethane

• Anhydrous diethyl ether

• Saturated aqueous ammonium chloride solution

• Anhydrous magnesium sulfate

Procedure:

• Activation of Zinc: In a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a mechanical stirrer, and a nitrogen inlet, add zinc dust (1.2 eq) and copper(I) chloride (0.12 eq). Heat the mixture under vacuum and then cool to room temperature under a nitrogen atmosphere.

• Preparation of Zinc-Copper Couple: Add anhydrous diethyl ether to the flask and stir the suspension vigorously for 10-15 minutes.

• Reaction Setup: To the stirred suspension, add a solution of cyclohexene (1.0 eq) in anhydrous diethyl ether via a syringe.

• Addition of Diiodomethane: Add diiodomethane (1.1 eq) dropwise to the reaction mixture. An exothermic reaction should be observed. If the reaction does not initiate, gentle warming may be required.

• Reaction Monitoring: Stir the reaction mixture at reflux for 2-4 hours. Monitor the progress of the reaction by TLC or GC-MS.

• Work-up: Cool the reaction mixture to room temperature and quench by the slow addition of saturated aqueous ammonium chloride solution.

• Extraction and Purification: Separate the organic layer, and extract the aqueous layer with diethyl ether. Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by distillation or column chromatography to afford norcarane.

Protocol 2: Rhodium-Catalyzed Cyclopropanation of Cyclohexene with Ethyl Diazoacetate

This protocol is a generalized procedure based on established methods. Caution: Diazo compounds are potentially explosive and should be handled with care in a well-ventilated fume hood behind a blast shield.

Materials:

• Rhodium(II) acetate dimer [Rh₂(OAc)₄]

• Cyclohexene

• Ethyl diazoacetate (EDA)

• Anhydrous dichloromethane (DCM)

• Silica gel

Procedure:

• Reaction Setup: In a flame-dried, two-necked round-bottom flask equipped with a magnetic stir bar, a dropping funnel, and a nitrogen inlet, dissolve rhodium(II) acetate dimer (0.1-1 mol%) in anhydrous dichloromethane.

• Addition of Alkene: Add cyclohexene (5-10 eq) to the catalyst solution.

• Slow Addition of Diazo Ester: Dilute ethyl diazoacetate (1.0 eq) with anhydrous dichloromethane in the dropping funnel and add it dropwise to the stirred reaction mixture over a period of 2-4 hours. A slow, controlled addition is crucial to maintain a low concentration of the diazo compound and minimize side reactions.

• Reaction Monitoring: Stir the reaction mixture at room temperature. Monitor the disappearance of the diazo compound (a yellow color) and the formation of the product by TLC or GC-MS.

• Work-up: Once the reaction is complete, concentrate the reaction mixture under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel to afford ethyl 7-norcaranecarboxylate.

Causality of Experimental Choices and Field-Proven Insights

Choice of Reagent/Catalyst:

• Bromo-Iodo-alkane approach: The choice between the classic Simmons-Smith (Zn-Cu) and the Furukawa (Et₂Zn) modification often comes down to a trade-off between cost/convenience and reactivity/yield. Diethylzinc is pyrophoric and requires more stringent handling but often delivers superior yields.[1] The directing effect of proximal hydroxyl groups is a powerful tool for stereocontrol in complex molecule synthesis.[4][5]

• Diazo Ester approach: The selection of the metal catalyst is paramount. Rhodium catalysts are highly efficient but can be expensive. Copper catalysts offer a more economical alternative, though sometimes with lower stereoselectivity. The choice of ligands on the metal center is critical for achieving high enantioselectivity in asymmetric cyclopropanation.

Solvent and Temperature:

• Simmons-Smith: Diethyl ether is a common solvent, but dichloromethane can also be used. The reaction is often run at reflux to ensure a reasonable reaction rate.

• Diazo Ester Cyclopropanation: Dichloromethane is a typical solvent. These reactions are often run at room temperature. The slow addition of the diazo ester is a key experimental parameter to control the reaction and prevent dimerization of the carbene.

Safety and Handling:

• A significant advantage of the Simmons-Smith reaction is the avoidance of hazardous diazo compounds. Diazo esters, while more stable than diazomethane, are still energetic compounds and should be handled with appropriate precautions.[14]

Conclusion: Selecting the Optimal Method

The choice between bromo-iodo- and diazo esters for cyclopropanation is not a matter of one being universally superior to the other, but rather a strategic decision based on the specific synthetic challenge.

Bromo-iodo-alkane methods (e.g., Simmons-Smith) are often the go-to for:

• The synthesis of simple, unsubstituted cyclopropanes.

• Substrates containing sensitive functional groups due to the high functional group tolerance.

• Instances where stereocontrol can be achieved through substrate-directed synthesis (e.g., with allylic alcohols).

• Avoiding the handling of potentially hazardous diazo compounds.

Diazo ester methods excel in:

• The synthesis of cyclopropyl esters and other functionalized cyclopropanes.

• Reactions where high levels of enantioselectivity are required, through the use of chiral catalysts.

• The cyclopropanation of electron-deficient alkenes, where Simmons-Smith reagents are less effective.

By carefully considering the nature of the substrate, the desired stereochemical outcome, and the practical aspects of reagent handling and cost, researchers can confidently select the most appropriate cyclopropanation strategy to advance their synthetic goals.

References

• Tokyo Chemical Industry UK Ltd. (n.d.). Simmons-Smith Cyclopropanation Reaction. TCI Chemicals. Retrieved February 5, 2026, from [Link]

• Ashenhurst, J. (2023, October 18). Cyclopropanation of Alkenes. Master Organic Chemistry. Retrieved February 5, 2026, from [Link]

• Leah4sci. (2021, October 27). Cyclopropanation of Alkenes Carbene via Haloform and Simmons Smith Reactions [Video]. YouTube. [Link]

• Lebel, H., Marcoux, J. F., Molinaro, C., & Charette, A. B. (2003). Stereoselective Cyclopropanation Reactions. Chemical Reviews, 103(4), 977–1050. [Link]

• Wikipedia contributors. (2023, December 28). Simmons–Smith reaction. In Wikipedia, The Free Encyclopedia. Retrieved February 5, 2026, from [Link]

• Albertin, C., Antoniutti, S., & Bordignon, S. (1999). Styrene Cyclopropanation and Ethyl Diazoacetate Dimerization Catalyzed by Ruthenium Complexes Containing Chiral Tridentate Phosphine Ligands. Organometallics, 18(22), 4465–4472. [Link]

• Kumar, A., & Kumar, V. (2021). Simmons–Smith Cyclopropanation: A Multifaceted Synthetic Protocol toward the Synthesis of Natural Products and Drugs: A Review. Molecules, 26(21), 6443. [Link]

• Hu, W., & Doyle, M. P. (2013). Rhodium-catalyzed enantioselective cyclopropanation of electron deficient alkenes. PMC, 4(3), 559–561. [Link]

• Aggarwal, V. K., de Vicente, J., & Bonnert, R. V. (2001). Catalytic cyclopropanation of electron deficient alkenes mediated by chiral and achiral sulfides: scope and limitations in reactions involving phenyldiazomethane and ethyl diazoacetate. Journal of the Chemical Society, Perkin Transactions 1, (15), 1937-1945. [Link]

• Dounay, A. B., & Lectka, T. (2003). The Asymmetric Cyclopropanation of Alkenes. In Asymmetric Catalysis on Industrial Scale (pp. 121-149). Wiley-VCH Verlag GmbH & Co. KGaA.

• Baudoin, O. (2017). Pd-Catalyzed Regioselective Cyclopropanation of 2-Substituted 1,3-Dienes. Organic Letters, 19(3), 556-559. [Link]

• D’Accriscio, F., Le Vaillant, F., & Waser, J. (2019). Catalyst-free stereoselective cyclopropanation of electron deficient alkenes with ethyl diazoacetate. Chemical Communications, 55(56), 8166-8169. [Link]

• Hoyt, J. M., & Chirik, P. J. (2019). Regioselective Simmons–Smith-type Cyclopropanations of Polyalkenes Enabled by Transition Metal Catalysis. Journal of the American Chemical Society, 141(32), 12617-12622. [Link]

• Ye, T., & McKervey, M. A. (1994). Organic Synthesis with α-Diazo Carbonyl Compounds. Chemical Reviews, 94(4), 1091-1160.

• Charette, A. B. (2019). TRANSITION METAL CATALYZED SIMMONS–SMITH TYPE CYCLOPROPANATIONS. [Link]

• Bonchio, M., & Conte, V. (2009). Metal-Catalyzed Olefin Cyclopropanation with Ethyl Diazoacetate: Control of the Diastereoselectivity. European Journal of Organic Chemistry, 2009(15), 2445-2457.

• Heinisch, T., & Fasan, R. (2013). Highly Diastereoselective and Enantioselective Olefin Cyclopropanation Using Engineered Myoglobin-Based Catalysts. Journal of the American Chemical Society, 135(33), 12344-12347. [Link]

• Charette, A. B. (2004). 1 Asymmetric Cyclopropanation. In Asymmetric Synthesis (pp. 1-44). Wiley-VCH Verlag GmbH & Co. KGaA.
• Woo, S. K., & Lipton, M. A. (2000). Catalytic Cyclopropanation with Iron(II) Complexes. Organometallics, 19(21), 4273-4276.

• UCL Discovery. (2007). studies on the generation and reactivity of metal carbenoids. [Link]

• Dounay, A. B., & Lectka, T. (2003). The Asymmetric Cyclopropanation of Alkenes. In Asymmetric Catalysis on Industrial Scale (pp. 121-149). Wiley-VCH Verlag GmbH & Co. KGaA.

• D’Accriscio, F., Le Vaillant, F., & Waser, J. (2019). Catalyst-free stereoselective cyclopropanation of electron deficient alkenes with ethyl diazoacetate. Chemical Communications, 55(56), 8166-8169. [Link]

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Safety & Regulatory Compliance

Operational Guide: Ethyl 2-Bromo-2-iodoacetate Disposal Procedures

Urgent Safety Notice

Lachrymator & Alkylating Agent: Ethyl 2-Bromo-2-iodoacetate is a potent lachrymator (tear-inducing agent) and a severe alkylating agent. Exposure can cause immediate, severe irritation to eyes, respiratory tract, and skin. Strict Segregation: Do NOT dispose of via drain or mix with general organic waste.[1] This compound requires a dedicated Halogenated Waste stream.[2]

Chemical Profile & Hazard Assessment

Before initiating disposal, you must understand the "Why" behind the protocol. This compound presents a dual-threat: it is both a heavy halogenated organic and a reactive alkylator.

Property	Data / Characteristic	Operational Implication
CAS Number	62874-49-1 (Verify specific isomer)	Use for waste labeling manifest.
Molecular Formula		Contains Bromine and Iodine .
Primary Hazard	Lachrymator / Corrosive	Open only in a functioning fume hood.
Reactivity	Alkylating Agent	Can react violently with strong nucleophiles (bases, amines).
Flash Point	>110°C (Estimated)	Combustible but not highly flammable; however, do not heat.

The Mechanism of Risk

As an

-haloester with two heavy halogens (Br, I), this compound is highly susceptible to nucleophilic attack.

• In the Body: It alkylates DNA and proteins, leading to cytotoxicity.

• In the Waste Drum: If mixed with strong bases (e.g., waste hydroxide solutions) or strong oxidizers, it can undergo rapid, exothermic hydrolysis or oxidation, potentially rupturing the container and releasing lachrymatory vapors.

Primary Disposal Protocol: The Halogenated Waste Stream

Objective: Secure containment for high-temperature incineration. Scope: Routine disposal of reagents, reaction mixtures, and mother liquors.

Step-by-Step Procedure

Phase 1: Preparation & Segregation

• PPE Requirement: Double nitrile gloves, lab coat, safety goggles, and a face shield if pouring >100mL. Work exclusively in a fume hood.

• Container Selection:

  • Preferred: Amber Glass with a Teflon (PTFE) lined cap.

  • Acceptable: High-Density Polyethylene (HDPE) for short-term storage (<30 days).[3]

  • Forbidden: Metal cans (corrosion risk from hydrolysis to HBr/HI) or standard LDPE (permeation risk).

• Stream Selection: Segregate into Halogenated Organic Waste .

  • Critical Check: Ensure the waste container does not contain acids, bases, or oxidizers.

Phase 2: Transfer & Labeling

• Transfer: Pour slowly using a funnel to avoid splashing. If the liquid has solidified (rare, but possible if pure), dissolve in a minimal amount of Dichloromethane (DCM) or Ethyl Acetate before transfer.

• Labeling:

  • Do not use abbreviations. Write "Ethyl 2-Bromo-2-iodoacetate".

  • Hazard Tags: Check "Toxic", "Corrosive", and "Halogenated".

  • Warning: Add a secondary label: "CAUTION: LACHRYMATOR - OPEN IN HOOD ONLY."

Phase 3: Storage & Pickup

• Secondary Containment: Store the waste bottle inside a polyethylene tray to catch potential leaks.

• Location: Keep in the satellite accumulation area (SAA) inside a fume hood or a ventilated cabinet until pickup.

Spill Cleanup & Decontamination (The "Self-Validating" Safety Net)

In the event of a spill or for cleaning glassware, simple water rinsing is insufficient and dangerous. You must chemically deactivate the alkylating potential.

Decontamination Solution (The "Quench")

Prepare a 10% Sodium Thiosulfate solution in water.

• Mechanism:[1][4][5][6][7] Thiosulfate acts as a "soft" nucleophile, attacking the alkyl halide and displacing the halogens (Br/I) to form a non-volatile, water-soluble salt. This effectively neutralizes the lachrymatory properties.

Cleanup Protocol

• Evacuate: If the spill is outside the hood (>5 mL), evacuate the lab immediately due to lachrymatory effects. Re-enter only with proper respiratory protection (Full face respirator with organic vapor cartridges).

• Absorb: Cover the spill with a specialized absorbent (e.g., vermiculite or a commercial "Organic" spill pad).

• Neutralize: Gently pour the Thiosulfate solution over the absorbent. Allow to sit for 15-20 minutes.

• Collect: Scoop the wet absorbent into a wide-mouth jar. Label as "Debris contaminated with Ethyl 2-Bromo-2-iodoacetate" .

• Glassware: Soak contaminated glassware in the Thiosulfate solution for 24 hours before standard washing.

Decision Logic & Workflow

The following diagram illustrates the decision-making process for handling this compound, ensuring no step is missed.

Figure 1: Decision logic for the safe disposal and decontamination of Ethyl 2-Bromo-2-iodoacetate.

Compatibility Matrix

Use this table to validate your waste stream choices.

Chemical Class	Compatibility	Risk Analysis
Halogenated Solvents (DCM, Chloroform)	Compatible	Ideal carrier solvents for disposal.
Non-Halogenated Solvents (Acetone, Hexane)	Compatible	Safe to mix, but increases disposal cost (downgrades entire drum to "Halogenated").
Strong Bases (NaOH, KOH, Amines)	INCOMPATIBLE	High Risk: Exothermic hydrolysis; polymerization; release of toxic fumes.
Oxidizers (Peroxides, Nitric Acid)	INCOMPATIBLE	High Risk: Fire/Explosion hazard; evolution of Iodine ( ) gas.
Aqueous Solutions	Conditional	Avoid if possible.[6][8][9][10] Hydrolysis over time produces acid (HBr/HI), corroding metal drums.

References

• PubChem. (n.d.). Ethyl 2-bromo-2-iodoacetate (Compound).[11] National Library of Medicine. Retrieved February 5, 2026, from [Link]

• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version. National Academies Press. (Chapter 6: Working with Chemicals). Retrieved from [Link]

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• 11. Ethyl 2-Bromo-2-iodoacetate | C4H6BrIO2 | CID 56935839 - PubChem [pubchem.ncbi.nlm.nih.gov]